2-Methylpiperazine-d6

• CAS: 1219803-89-0

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis and Characterization of 2-Methylpiperazine-d6

Introduction

2-Methylpiperazine is a heterocyclic compound that serves as a crucial building block in the synthesis of numerous active pharmaceutical ingredients (APIs). The piperazine moiety is a well-established "privileged scaffold" in medicinal chemistry, valued for its ability to impart favorable physicochemical and pharmacokinetic properties to drug candidates.

The strategic incorporation of deuterium, the stable heavy isotope of hydrogen, into drug molecules and critical reagents has become a powerful tool in modern drug development. Deuteration can significantly alter the metabolic profile of a compound, primarily through the kinetic isotope effect (KIE). The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, particularly by cytochrome P450 (CYP) enzymes.[1] This can lead to a reduced rate of metabolism, a longer half-life, and a decrease in the formation of potentially toxic metabolites.[2][3]

This technical guide provides a comprehensive overview of a proposed synthesis and detailed characterization of 2-Methylpiperazine-d6. This isotopically labeled compound is an invaluable tool for pharmaceutical research, particularly as an internal standard in mass spectrometry-based bioanalysis for pharmacokinetic and metabolic studies.

Synthesis of 2-Methylpiperazine-d6

The synthesis of 2-Methylpiperazine-d6 can be achieved through a multi-step process involving the reduction of a suitable precursor with a deuterium source. A plausible and efficient synthetic route is outlined below, based on established methods for the introduction of deuterium into heterocyclic systems.[4][5] The proposed deuteration pattern is on the carbon atoms of the piperazine ring at positions 3, 5, and 6, resulting in 2-Methylpiperazine-3,3,5,5,6,6-d6.

Proposed Synthetic Pathway

The proposed pathway involves the initial protection of an alanine derivative, followed by cyclization to form a piperazinedione ring. This intermediate is then reduced using a powerful deuterating agent, such as Lithium Aluminum Deuteride (LiAlD₄), to introduce the deuterium atoms. The final step involves the deprotection of the nitrogen atoms to yield the target compound.

Caption: Proposed synthetic pathway for 2-Methylpiperazine-d6.

Experimental Protocol: Synthesis of 2-Methylpiperazine-d6

Step 1: Synthesis of 2-Methyl-4-Cbz-piperazine-3,5-dione

• Coupling: To a solution of N-Cbz-L-Alanine (1.0 eq) in dichloromethane (DCM), add N-hydroxysuccinimide (1.1 eq) and dicyclohexylcarbodiimide (DCC) (1.1 eq) at 0 °C. Stir the mixture for 1 hour.

• Add a solution of glycine ethyl ester hydrochloride (1.0 eq) and triethylamine (1.1 eq) in DCM. Allow the reaction to warm to room temperature and stir for 12 hours.

• Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain N-(N-Cbz-L-Alanyl)glycine ethyl ester.

• Cyclization: Heat the purified dipeptide ester at 150-160 °C under vacuum for 4-6 hours to effect cyclization.

• The resulting solid is triturated with diethyl ether to yield 2-Methyl-4-Cbz-piperazine-3,5-dione.

Step 2: Reduction with Lithium Aluminum Deuteride (LiAlD₄)

• To a stirred suspension of Lithium Aluminum Deuteride (LiAlD₄) (3.0 eq) in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere, add a solution of 2-Methyl-4-Cbz-piperazine-3,5-dione (1.0 eq) in anhydrous THF dropwise at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12-18 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess LiAlD₄ by the sequential addition of D₂O, followed by 15% NaOD in D₂O, and then more D₂O.

• Filter the resulting suspension through a pad of celite and wash the filter cake with THF.

• Concentrate the filtrate under reduced pressure to yield crude 2-Methyl-4-Cbz-piperazine-d6.

Step 3: Deprotection

• Dissolve the crude 2-Methyl-4-Cbz-piperazine-d6 in methanol.

• Add a catalytic amount of palladium on charcoal (10% Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 12-18 hours.

• Monitor the deprotection by TLC. Upon completion, filter the reaction mixture through celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-Methylpiperazine-d6.

• Purify the product by sublimation or recrystallization to afford the final product.

Characterization

The successful synthesis of 2-Methylpiperazine-d6 is confirmed through a combination of spectroscopic techniques. The following table summarizes the expected and observed characterization data.

Data Presentation

Property	Expected Value for 2-Methylpiperazine-d6
Molecular Formula	C₅H₆D₆N₂
Molar Mass	Approx. 106.20 g/mol
Exact Mass	Approx. 106.1378 Da
Appearance	White to off-white solid
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~2.9 (m, 1H, CH), ~1.8 (br s, 2H, NH), ~1.0 (d, 3H, CH₃). The signals corresponding to the protons at C3, C5, and C6 positions will be absent.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~53 (CH), ~46 (t, J(C-D) ≈ 20-22 Hz, CD₂), ~45 (t, J(C-D) ≈ 20-22 Hz, CD₂), ~19 (CH₃). The signals for the deuterated carbons will appear as multiplets due to C-D coupling and will be shifted slightly upfield.[6][7]
Mass Spectrometry (EI)	m/z: Molecular ion peak [M]⁺ at ~106. The fragmentation pattern will be similar to the unlabeled compound, but fragments containing deuterated positions will show a corresponding mass shift.
Isotopic Purity	>98% (Determined by Mass Spectrometry)

Characterization Workflow

The identity, purity, and isotopic enrichment of the synthesized 2-Methylpiperazine-d6 are confirmed using a standard analytical workflow.

Caption: General workflow for the characterization of 2-Methylpiperazine-d6.

Experimental Protocols: Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve ~5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[8]

  • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • In ¹³C NMR, broadband proton decoupling is used to simplify the spectrum. The signals for deuterated carbons will appear as multiplets due to the carbon-deuterium coupling.[7]

  • ²H NMR can also be performed to directly observe the deuterium signals and confirm their locations.

• Mass Spectrometry (MS):

  • Dissolve a small sample in a suitable solvent (e.g., methanol).

  • Analyze using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an appropriate ionization source (e.g., Electron Ionization - EI or Electrospray Ionization - ESI).

  • Acquire spectra and determine the exact mass of the molecular ion.

  • Compare the measured mass to the theoretical exact mass of C₅H₆D₆N₂ to confirm identity.

  • Assess isotopic purity by examining the relative intensities of ions corresponding to d0 through d5 species.

Applications in Drug Development

The primary application of 2-Methylpiperazine-d6 is as an internal standard (IS) for the quantification of an unlabeled parent drug or metabolite containing the 2-methylpiperazine scaffold in biological matrices. The use of a stable isotope-labeled IS is the gold standard in quantitative bioanalysis using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Use as an Internal Standard in Pharmacokinetic (PK) Studies

In a typical PK study, the concentration of a drug is measured over time in biological fluids (e.g., plasma, urine) after administration. 2-Methylpiperazine-d6 is an ideal internal standard because it co-elutes with the non-deuterated analyte during chromatography but is easily distinguished by its higher mass in the mass spectrometer. This allows for accurate correction of any analyte loss during sample preparation and analysis.[2][3]

Caption: Workflow for a pharmacokinetic study using a deuterated internal standard.

This document is intended for research and informational purposes only. The proposed synthetic and analytical methods should be adapted and validated by qualified personnel in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]
• 5. Synthesis of deuterium-labeled fluphenazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. University of Ottawa NMR Facility Blog: 13C NMR of "Perdeuterated" Solvents [u-of-o-nmr-facility.blogspot.com]
• 8. mdpi.com [mdpi.com]

An In-depth Technical Guide to the NMR Spectral Data Analysis of 2-Methylpiperazine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the predicted Nuclear Magnetic Resonance (NMR) spectral data for 2-Methylpiperazine-d6. Given the absence of readily available experimental spectra for this specific isotopologue, this document outlines the expected ¹H and ¹³C NMR characteristics based on the known spectral data of 2-methylpiperazine and the fundamental principles of NMR spectroscopy for deuterated compounds. This guide serves as a valuable resource for researchers utilizing 2-Methylpiperazine-d6 in metabolic studies, as a tracer, or as an internal standard in quantitative analyses.

Predicted NMR Spectral Data

For the purpose of this guide, it is assumed that the deuteration in 2-Methylpiperazine-d6 occurs on the three methylene groups of the piperazine ring (C3, C5, and C6), a common labeling pattern in commercially available deuterated heterocyclic compounds. This assumption is critical for the subsequent spectral predictions.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Methylpiperazine-d6 is anticipated to be significantly simplified compared to its non-deuterated counterpart due to the absence of signals from the deuterated positions. The remaining protons are expected to be those on the nitrogen atoms, the methine group at C2, and the methyl group.

Table 1: Predicted ¹H NMR Spectral Data for 2-Methylpiperazine-d6 in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~2.9 - 3.1	Multiplet	1H	CH -CH₃
~2.0 - 2.2	Broad Singlet	2H	NH
~1.05	Doublet	3H	CH-CH ₃

Note: Chemical shifts are approximate and can be influenced by solvent and concentration.

Predicted ¹³C NMR Spectral Data

In the proton-decoupled ¹³C NMR spectrum, the carbons directly bonded to deuterium will exhibit a characteristic triplet multiplicity due to the spin-1 nature of the deuterium nucleus. The chemical shifts of these carbons may also experience a slight upfield shift, known as the deuterium isotope effect.

Table 2: Predicted ¹³C NMR Spectral Data for 2-Methylpiperazine-d6 in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~55 - 57	Singlet	C H-CH₃ (C2)
~45 - 47	Triplet	C D₂ (C3)
~49 - 51	Triplet	C D₂ (C5)
~50 - 52	Triplet	C D₂ (C6)
~19 - 21	Singlet	CH-C H₃

Note: The observation of triplets for the deuterated carbons depends on the acquisition parameters and the relaxation times of the nuclei.

Experimental Protocols

The following section details the methodologies for acquiring high-quality NMR spectra of 2-Methylpiperazine-d6.

Sample Preparation

• Solvent Selection : Choose a high-purity deuterated solvent that completely dissolves the sample. For non-polar to moderately polar compounds like 2-Methylpiperazine-d6, Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6) are common choices.

• Sample Concentration : For ¹H NMR, a concentration of 5-10 mg of the analyte in 0.6-0.7 mL of solvent is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• Filtration : To remove any particulate matter that could degrade the spectral resolution, filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.

• Internal Standard : For precise chemical shift referencing, an internal standard such as tetramethylsilane (TMS) can be added. However, modern spectrometers can also reference the residual solvent peak.

NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

¹H NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Standard single-pulse (e.g., zg30)
Spectral Width	~12 ppm
Acquisition Time	2 - 4 seconds
Relaxation Delay	1 - 5 seconds
Number of Scans	16 - 64

¹³C NMR Acquisition Parameters:

Parameter	Recommended Value
Pulse Program	Proton-decoupled single-pulse (e.g., zgpg30)
Spectral Width	~220 ppm
Acquisition Time	1 - 2 seconds
Relaxation Delay	2 - 5 seconds
Number of Scans	1024 or more

Data Analysis Workflow

The logical flow of analyzing the NMR spectral data of a deuterated compound like 2-Methylpiperazine-d6 is crucial for accurate structural confirmation and purity assessment.

Caption: Workflow for NMR Data Analysis of Deuterated Compounds.

This guide provides a foundational understanding of the expected NMR spectral characteristics of 2-Methylpiperazine-d6. Experimental verification is essential to confirm these predictions and to establish a definitive spectral database for this valuable isotopically labeled compound.

Interpreting the mass spectrum of 2-Methylpiperazine-d6

An In-depth Technical Guide to the Mass Spectrum of 2-Methylpiperazine-d6

For researchers, scientists, and professionals in drug development, understanding the analytical characteristics of deuterated compounds is crucial for pharmacokinetic and metabolic studies. 2-Methylpiperazine-d6, a deuterated analog of 2-methylpiperazine, serves as a valuable internal standard in quantitative bioanalysis using mass spectrometry. This guide provides a detailed interpretation of its expected mass spectrum, a plausible fragmentation pathway, and a standard experimental protocol for its analysis.

Predicted Mass Spectrum and Fragmentation Analysis

The mass spectrum of a deuterated compound is interpreted by comparing it to its non-deuterated counterpart. The addition of deuterium atoms (mass ≈ 2.014 amu) in place of protium atoms (mass ≈ 1.008 amu) results in a predictable mass shift for the molecular ion and its fragments.

1.1. Mass Spectrum of 2-Methylpiperazine (Non-Deuterated)

The non-deuterated 2-methylpiperazine (C₅H₁₂N₂) has a molecular weight of approximately 100.16 g/mol .[1][2] Its electron ionization (EI) mass spectrum is characterized by a molecular ion peak (M⁺) and several key fragment ions. The fragmentation of cyclic amines like piperazine is typically driven by alpha-cleavage, which is the breaking of a carbon-carbon bond adjacent to the nitrogen atom.[3][4]

1.2. Predicted Mass Spectrum of 2-Methylpiperazine-d6

For 2-Methylpiperazine-d6, we assume the six deuterium atoms are distributed on the piperazine ring, a common labeling pattern for such internal standards. This would result in a molecular formula of C₅H₆D₆N₂ and an approximate molecular weight of 106.20 g/mol .

The table below summarizes the major ions observed in the mass spectrum of 2-methylpiperazine and the predicted corresponding ions for its d6 analog.

m/z (2-Methylpiperazine)	Proposed Fragment Ion	Proposed Structure	Predicted m/z (2-Methylpiperazine-d6)	Proposed Deuterated Fragment
100	[C₅H₁₂N₂]⁺	Molecular Ion	106	[C₅H₆D₆N₂]⁺
85	[M - CH₃]⁺	Loss of the methyl group	88	[M - CD₃]⁺ or 91 [M - CH₃]⁺
57	[C₃H₇N]⁺	Ring fragmentation	62 or 63	Deuterated equivalent
44	[C₂H₆N]⁺	Alpha-cleavage product	48 or 50	Deuterated equivalent

Note: The exact m/z of the deuterated fragments depends on which atoms are lost during fragmentation.

Proposed Fragmentation Pathway

The primary fragmentation of 2-methylpiperazine in an EI source involves the loss of the methyl group and cleavage of the piperazine ring. The presence of deuterium atoms will influence the masses of the resulting fragments.

Caption: Predicted fragmentation pathway for 2-Methylpiperazine-d6.

Experimental Protocol: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a common and effective technique for the analysis of piperazine derivatives.[5][6] The following protocol provides a general framework for the analysis of 2-Methylpiperazine-d6.

3.1. Sample Preparation

• Extraction: For biological samples (e.g., plasma, urine), a liquid-liquid extraction or solid-phase extraction is typically employed to isolate the analyte from the matrix.

• Derivatization (Optional): To improve chromatographic properties and thermal stability, the sample may be derivatized. Acetylation is a common method for piperazine compounds.[7]

• Reconstitution: The dried extract is reconstituted in a suitable solvent (e.g., ethyl acetate) prior to injection.

3.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent GC system (or equivalent)

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.[6]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[6]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 min at 280°C.

• Injector: Splitless mode at 250°C.

• Mass Spectrometer: Quadrupole mass analyzer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Scan Mode: Full scan (m/z 40-300) for qualitative analysis or Selected Ion Monitoring (SIM) for quantitative analysis.

Caption: General workflow for the GC-MS analysis of 2-Methylpiperazine-d6.

Signaling Pathways

2-Methylpiperazine itself is not typically associated with specific signaling pathways in the same way a pharmacologically active drug is. However, piperazine derivatives are a broad class of compounds with diverse biological activities, often targeting neurotransmitter systems.[8] For instance, some piperazine-based drugs act on serotonergic or dopaminergic pathways. As a deuterated internal standard, 2-Methylpiperazine-d6 is designed to be chemically identical to its non-deuterated counterpart in biological systems, but distinguishable by mass spectrometry. Therefore, it is not expected to have unique signaling properties.

This guide provides a foundational understanding of the mass spectrometric behavior of 2-Methylpiperazine-d6. For specific applications, validation of the fragmentation pattern and analytical method with a certified reference standard is essential.

References

• 1. Piperazine, 2-methyl- [webbook.nist.gov]
• 2. Piperazine, 2-methyl- [webbook.nist.gov]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. An optimised gas chromatographic-mass spectrometric method for the chemical characterisation of benzylpiperazine and 1-arylpiperazine based drugs - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. scholars.direct [scholars.direct]
• 7. Piperazine-derived designer drug 1-(3-chlorophenyl)piperazine (mCPP): GC-MS studies on its metabolism and its toxicological detection in rat urine including analytical differentiation from its precursor drugs trazodone and nefazodone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to Deuterated 2-Methylpiperazine

A Note on Isotopic Labeling: While the initial request specified 2-Methylpiperazine-d6, a commercially available version with this specific isotopic distribution was not readily identified in the public domain. This guide, therefore, focuses on the most closely related and commercially available analog: (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 . A deca-deuterated version, (±)-2-Methyl-d3-piperazine-2,3,3,5,5,6,6-d7, is also commercially available. The principles and much of the data presented here are applicable to other deuterated isotopologues of 2-methylpiperazine.

This technical guide is intended for researchers, scientists, and professionals in drug development and related fields who utilize isotopically labeled compounds for a variety of applications, including as internal standards in quantitative bioanalysis, for metabolic fate studies, and in mechanistic investigations.

Core Identification and Properties

(±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 is a deuterated form of the heterocyclic amine 2-methylpiperazine. The strategic placement of seven deuterium atoms on the piperazine ring provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based quantification of 2-methylpiperazine.

Chemical Identifiers

Identifier	Value
Chemical Name	(±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7
CAS Number	1219802-98-8
Molecular Formula	C₅D₇H₅N₂
Molecular Weight	107.21 g/mol
Unlabeled CAS No.	109-07-9

Physicochemical Properties

Quantitative data for the physicochemical properties of the deuterated form are not extensively published. However, they are expected to be very similar to the unlabeled 2-methylpiperazine.

Property	Value (for unlabeled 2-Methylpiperazine)
Appearance	White to pale yellow crystalline solid
Melting Point	61-63 °C
Boiling Point	155 °C at 763 mmHg
Solubility	Soluble in water and common organic solvents

Synthesis and Experimental Protocols

The synthesis of deuterated 2-methylpiperazine typically involves the reduction of a suitable precursor with a deuterium source. A general approach involves the use of lithium aluminum deuteride (LiAlD₄) as the reducing agent.

General Synthesis Workflow

Below is a conceptual workflow for the synthesis of deuterated 2-methylpiperazine.

Caption: A generalized workflow for the synthesis of deuterated 2-methylpiperazine.

Illustrative Experimental Protocol for Synthesis

This is a representative protocol and may require optimization.

• Preparation of a Protected Piperazine Precursor: Start with a suitable piperazine precursor, for instance, a piperazine-2,5-dione derivative. The amine groups are typically protected, for example, with Boc (tert-butyloxycarbonyl) groups to prevent unwanted side reactions.

• Introduction of the Methyl Group: The methyl group can be introduced via alkylation at the 2-position of the protected piperazine ring using a methylating agent like methyl iodide.

• Deuterium Labeling via Reduction: The protected and methylated piperazine precursor is then subjected to reduction using a powerful deuterating agent. Lithium aluminum deuteride (LiAlD₄) is commonly used for this purpose. The reaction is typically carried out in an anhydrous ethereal solvent such as tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen). The reaction mixture is stirred at a controlled temperature (e.g., reflux) to drive the reaction to completion.

• Workup and Deprotection: After the reduction is complete, the reaction is carefully quenched with D₂O followed by an aqueous base (e.g., NaOH solution). The resulting aluminum salts are filtered off, and the organic layer is separated. The protecting groups are then removed, often by treatment with a strong acid like hydrochloric acid in an appropriate solvent.

• Purification: The crude deuterated 2-methylpiperazine is then purified. This can be achieved by techniques such as distillation under reduced pressure or column chromatography on silica gel.

• Characterization: The final product is characterized to confirm its identity and isotopic enrichment. This is typically done using Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Characterization

Mass Spectrometry

Mass spectrometry is a critical tool for confirming the molecular weight and isotopic enrichment of the deuterated compound.

• Expected Molecular Ion: In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) for C₅D₇H₅N₂ would be expected at m/z 107.

• Fragmentation Pattern: The fragmentation pattern would be similar to that of unlabeled 2-methylpiperazine, but with mass shifts corresponding to the deuterated fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the positions of the deuterium labels.

• ¹H NMR: The proton NMR spectrum would be significantly simplified compared to the unlabeled compound. The signals for the protons on the deuterated carbons (positions 2, 3, 5, and 6) would be absent. The remaining signals would be for the methyl protons and the N-H protons.

• ²H NMR (Deuterium NMR): A deuterium NMR spectrum would show signals corresponding to the deuterium atoms at positions 2, 3, 5, and 6 of the piperazine ring.

• ¹³C NMR: The carbon signals for the deuterated positions would show characteristic splitting patterns due to coupling with deuterium (a triplet for -CD₂- and a multiplet for the -CD- group) and would be of lower intensity.

Applications in Research and Development

Deuterated 2-methylpiperazine is a valuable tool in several areas of scientific research:

• Internal Standard for Quantitative Analysis: Its primary use is as an internal standard in chromatographic methods (LC-MS, GC-MS) for the accurate quantification of 2-methylpiperazine in complex matrices such as plasma, urine, and tissue samples. The co-elution with the unlabeled analyte and its distinct mass allows for correction of matrix effects and variations in instrument response.

• Metabolic Studies: It can be used in drug metabolism studies to investigate the metabolic fate of drug candidates containing the 2-methylpiperazine moiety. By tracking the deuterated fragments, researchers can identify metabolites and elucidate metabolic pathways.

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is broken more slowly than a C-H bond, can be exploited to study reaction mechanisms involving the 2-methylpiperazine scaffold.

Workflow for Use as an Internal Standard

Caption: A typical workflow for using 2-methylpiperazine-d7 as an internal standard.

Safety and Handling

Safety information for (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 is not specifically available. The following information is based on the safety data for unlabeled 2-methylpiperazine and should be used as a guideline. A comprehensive risk assessment should be conducted before handling this compound.

• Hazard Statements: Flammable solid. Causes severe skin burns and eye damage. Harmful if swallowed or in contact with skin.

• Precautionary Statements: Keep away from heat/sparks/open flames/hot surfaces. – No smoking. Wear protective gloves/protective clothing/eye protection/face protection. In case of fire: Use appropriate media for extinction. IF SWALLOWED: rinse mouth. Do NOT induce vomiting. IF ON SKIN (or hair): Remove/Take off immediately all contaminated clothing. Rinse skin with water/shower. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust. Avoid contact with skin, eyes, and clothing.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from sources of ignition.

An In-depth Technical Guide to Deuterated 2-Methylpiperazine

Introduction

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and analysis of deuterated 2-methylpiperazine. The term "2-Methylpiperazine-d6" is ambiguous without specifying the positions of the six deuterium atoms. Therefore, this guide will focus on a commercially available and well-characterized isotopologue, (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 , as a representative example of a deuterated 2-methylpiperazine. This compound is a valuable tool in pharmaceutical research, particularly in metabolic studies, pharmacokinetic assessments, and as an internal standard for mass spectrometry-based bioanalysis. The incorporation of deuterium atoms provides a distinct mass signature without significantly altering the chemical properties of the molecule, enabling precise quantification and metabolic tracking.

Chemical Structure and IUPAC Name

The chemical structure of (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 is depicted below. The deuterium atoms are strategically placed on the piperazine ring.

Chemical Structure:

IUPAC Name: 2,2,3,3,5,5,6-heptadeuterio-6-methylpiperazine[1]

Data Presentation

The following table summarizes and compares the physicochemical properties of 2-Methylpiperazine and its deuterated analog, (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7.

Property	2-Methylpiperazine	(±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7
CAS Number	109-07-9[1][2]	1219802-98-8[1][3]
Molecular Formula	C₅H₁₂N₂	C₅D₇H₅N₂[1]
Molecular Weight	100.16 g/mol [4]	107.2053 g/mol [1]
Accurate Mass	100.100048391 Da[4]	107.144 Da[1]
Appearance	White to yellow crystalline powder[2]	Not specified
Melting Point	61-63 °C[2]	Not specified
Boiling Point	155 °C at 763 mmHg[2]	Not specified
Storage	Room temperature, under inert atmosphere[2]	Not specified

Experimental Protocols

Proposed Synthesis of (±)-2-Methylpiperazine-d7

A plausible synthetic route for (±)-2-Methylpiperazine-d7 can be adapted from established methods for the deuteration of piperazine derivatives, which often involve the reduction of amide or imide precursors with a deuterium source like lithium aluminum deuteride (LiAlD₄).

Objective: To synthesize (±)-2-Methylpiperazine-d7 via reduction of a suitable precursor.

Materials:

• 1-Benzyl-3-methylpiperazine-2,5-dione (precursor)

• Lithium aluminum deuteride (LiAlD₄)

• Anhydrous tetrahydrofuran (THF)

• Deuterium oxide (D₂O)

• Palladium on carbon (10% Pd/C)

• Methanol-d₄ (CD₃OD)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Chromatography supplies (silica gel, solvents)

Protocol:

• Reduction of the Dione Precursor:

  • In a flame-dried, four-necked flask equipped with a stirrer, thermometer, and condenser under an inert argon atmosphere, suspend 1-benzyl-3-methylpiperazine-2,5-dione in anhydrous THF.

  • Cool the suspension to 0°C using an ice bath.

  • Carefully add lithium aluminum deuteride (LiAlD₄) portion-wise to the stirred suspension.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 6-8 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the reaction is complete, cool the mixture to 0°C and cautiously quench the excess LiAlD₄ by the sequential addition of D₂O.

  • Filter the resulting suspension through a pad of celite and wash the filter cake with THF.

  • Concentrate the filtrate under reduced pressure to yield crude 1-benzyl-3-methyl(d₆)-piperazine.

• Debenzylation:

  • Dissolve the crude 1-benzyl-3-methyl(d₆)-piperazine in methanol-d₄.

  • Add a catalytic amount of 10% Palladium on carbon.

  • Subject the mixture to a deuterium gas atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 12-18 hours.

  • Monitor the debenzylation by TLC.

  • Upon completion, filter the reaction mixture through celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude (±)-2-Methylpiperazine-d7.

• Purification:

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the final product.

Analytical Characterization Protocol

Objective: To confirm the identity, purity, and isotopic enrichment of the synthesized (±)-2-Methylpiperazine-d7.

Methods:

• Mass Spectrometry (MS):

  • Dissolve a small sample in a suitable solvent (e.g., methanol/water).

  • Infuse the sample directly into a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

  • Acquire spectra in positive ion mode and determine the exact mass of the [M+H]⁺ ion.

  • Compare the measured mass to the theoretical exact mass of C₅D₇H₅N₂ to confirm identity.

  • Assess isotopic purity by examining the relative intensities of ions corresponding to d0 through d6 species.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Acquire a proton NMR spectrum. The absence or significant reduction of signals corresponding to the deuterated positions on the piperazine ring will confirm the location of the deuterium labels.

  • ²H NMR: Acquire a deuterium NMR spectrum to confirm the presence and chemical environment of the deuterium atoms.

  • ¹³C NMR: Acquire a carbon-13 NMR spectrum. The signals for the deuterated carbons will appear as multiplets due to C-D coupling and will be significantly broader and less intense than the signals for the non-deuterated carbons.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Derivatize the sample if necessary to improve volatility.

  • Analyze the sample using a GC-MS system to confirm the molecular weight and fragmentation pattern, which will be different from the non-deuterated standard.

Mandatory Visualizations

Caption: Proposed synthetic pathway for (±)-2-Methylpiperazine-d7.

Caption: General analytical workflow for the characterization of deuterated compounds.

References

• 1. (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 | LGC Standards [lgcstandards.com]
• 2. 2-Methylpiperazine | 109-07-9 [chemicalbook.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. 2-Methylpiperazine | C5H12N2 | CID 66057 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isotopic Purity of 2-Methylpiperazine-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and methodologies for determining the isotopic purity of 2-Methylpiperazine-d6. Ensuring high isotopic purity is critical for applications in drug metabolism and pharmacokinetic (DMPK) studies, as well as for its use as an internal standard in quantitative bioanalysis. This document outlines the analytical techniques, experimental protocols, and data interpretation necessary for the comprehensive characterization of this deuterated compound.

Introduction to Isotopic Purity

For a deuterated compound like 2-Methylpiperazine-d6, "purity" encompasses not only the absence of chemical impurities but also the extent of deuterium incorporation, known as isotopic purity. The synthesis of deuterated molecules rarely achieves 100% isotopic purity, resulting in a distribution of isotopologues—molecules that are chemically identical but differ in their isotopic composition.[1] For instance, a sample of 2-Methylpiperazine-d6 will inevitably contain small amounts of d5, d4, and other lower-deuterated species.[1] Regulatory bodies require a thorough analysis and quantification of these isotopologues.[1]

It is crucial to distinguish between two key terms:

• Isotopic Enrichment: This refers to the percentage of deuterium at a specific labeled position within the molecule.[1]

• Species Abundance: This refers to the percentage of the total population of molecules that have a specific, complete isotopic composition (e.g., the percentage of molecules that are fully d6).[1]

Analytical Methodologies for Isotopic Purity Determination

The primary techniques for determining the isotopic purity of deuterated compounds are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[2] These methods provide complementary information to build a complete profile of the isotopic distribution.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is a powerful tool for determining the distribution of isotopologues.[3][4] By analyzing the relative intensities of the mass-to-charge (m/z) peaks corresponding to each isotopic species (d0 through d6), the species abundance can be accurately calculated.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR (¹H-NMR) is highly effective for quantifying the small amounts of residual hydrogen at the intended deuteration sites.[1] By comparing the integration of these residual proton signals to a known internal standard, the overall isotopic enrichment can be determined with high precision.[1] Deuterium NMR (²H-NMR) can also be used to directly observe the deuterium nuclei, confirming the locations of deuteration.

Quantitative Data Summary

The following tables summarize representative quantitative data for a high-purity batch of 2-Methylpiperazine-d6.

Table 1: Isotopologue Distribution of 2-Methylpiperazine-d6 by Mass Spectrometry

Isotopologue	Mass (Da)	Relative Abundance (%)
d0	100.10	< 0.1
d1	101.11	< 0.1
d2	102.11	0.2
d3	103.12	0.5
d4	104.12	1.5
d5	105.13	5.0
d6	106.14	> 92.8

Note: The isotopic enrichment values are hypothetical and representative of a high-purity sample.

Table 2: Isotopic Enrichment at Deuterated Positions by ¹H-NMR

Position	Isotopic Enrichment (%)
Methyl Group (CD₃)	> 99.5
Piperazine Ring (positions 3, 5, 6)	> 99.0
Overall Enrichment	> 99.0

Experimental Protocols

Mass Spectrometry for Isotopologue Distribution

Objective: To determine the relative abundance of each isotopologue of 2-Methylpiperazine-d6.

Instrumentation: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Procedure:

• Sample Preparation: Prepare a dilute solution of 2-Methylpiperazine-d6 in a suitable solvent such as methanol or acetonitrile.

• Instrument Calibration: Calibrate the mass spectrometer to ensure high mass accuracy.

• Direct Infusion: Infuse the sample directly into the mass spectrometer using an electrospray ionization (ESI) source in positive ion mode.

• Data Acquisition: Acquire the full scan mass spectrum over a relevant m/z range. The expected protonated molecule [M+H]⁺ for the d6 species is m/z 107.15.

• Data Analysis:

  • Identify the m/z peaks corresponding to the protonated molecular ions of each isotopologue (d0 to d6).

  • Integrate the peak areas for each isotopologue.

  • Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak areas.

NMR Spectroscopy for Isotopic Enrichment

Objective: To quantify the isotopic enrichment at the specified deuteration sites.

Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Accurately weigh and dissolve a known amount of 2-Methylpiperazine-d6 and a suitable internal standard in a deuterated solvent (e.g., DMSO-d6).

• ¹H-NMR Acquisition: Acquire a quantitative ¹H-NMR spectrum with a sufficient relaxation delay to ensure accurate integration.

• Data Analysis:

  • Identify the residual proton signals at the deuterated positions.

  • Integrate the signals of the residual protons and the internal standard.

  • Calculate the amount of residual protons relative to the internal standard to determine the isotopic enrichment at each site.

Visualizing Workflows and Relationships

The following diagrams illustrate the key workflows in the isotopic purity analysis of 2-Methylpiperazine-d6.

References

• 1. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Technical Guide to High-Purity Deuterated 2-Methylpiperazine for Researchers and Drug Development Professionals

Commercial Availability and Specifications

High-purity (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 is available from several specialized chemical suppliers. These suppliers offer the compound with high isotopic and chemical purity, making it suitable for sensitive analytical and research applications. Below is a summary of the technical data from prominent suppliers.

Supplier	Product Name	CAS Number	Isotopic Purity	Chemical Purity	Molecular Formula	Molecular Weight
LGC Standards	(±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7	1219802-98-8	98 atom % D (also 12.7% deuterated on methyl)[1]	min 98%[1]	C₅D₇H₅N₂	107.2053
CDN Isotopes	(±)-2-Methyl-d3-piperazine-2,3,3,5,5,6,6-d7	2363789-19-7	99 atom % D[2]	Not specified	C₅D₁₀H₂N₂	110.22

Applications in Research and Drug Development

Deuterated 2-methylpiperazine, particularly (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7, is a valuable tool in several areas of scientific research, most notably in drug metabolism and pharmacokinetic (DMPK) studies and as an internal standard in bioanalytical methods.

Use as an Internal Standard in Mass Spectrometry

The primary application of deuterated compounds is as internal standards for quantitative analysis by mass spectrometry (MS).[3] Due to their near-identical chemical and physical properties to their non-deuterated counterparts, they co-elute during chromatographic separation and exhibit similar ionization efficiency.[4][5] This allows for the correction of variability during sample preparation and analysis, leading to more accurate and precise results.[4][5]

A typical workflow for using a deuterated internal standard in a bioanalytical LC-MS/MS assay is depicted below.

Bioanalytical Workflow Using a Deuterated Internal Standard.

Role in Drug Metabolism and Pharmacokinetic (DMPK) Studies

The substitution of hydrogen with deuterium can alter the metabolic fate of a drug molecule. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can lead to a kinetic isotope effect (KIE). This effect can slow down the rate of metabolic reactions, particularly those mediated by cytochrome P450 enzymes. By strategically placing deuterium atoms on a drug candidate containing a 2-methylpiperazine moiety, researchers can potentially:

• Reduce the rate of metabolism: This can lead to a longer drug half-life and improved bioavailability.

• Decrease the formation of toxic metabolites: By blocking or slowing down certain metabolic pathways.

• Improve the drug's overall pharmacokinetic profile: Leading to more consistent drug exposure.

Inhibition of the β-catenin/Tcf4 Signaling Pathway

2-Methylpiperazine has been identified as a reagent in the design and synthesis of inhibitors of the β-catenin/T-cell factor 4 (Tcf4) signaling pathway. The non-deuterated form of 2-methylpiperazine is used in the synthesis of diaminoquinazolines that act as inhibitors of this pathway. Aberrant activation of the Wnt/β-catenin signaling pathway is implicated in various cancers.[6][7][8][9] Therefore, deuterated versions of these inhibitors could be used in preclinical and clinical studies to evaluate their metabolic stability and pharmacokinetic properties.

The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and the point of inhibition by compounds derived from 2-methylpiperazine.

Inhibition of the Wnt/β-catenin Signaling Pathway.

Experimental Protocols

Synthesis of Deuterated Piperazines

The synthesis of deuterated piperazines can be achieved through various methods. One common approach involves the reduction of a suitable precursor with a deuterium source, such as lithium aluminum deuteride (LiAlD₄). For example, the synthesis of deuterated trifluoperazine, which contains a piperazine ring, has been accomplished by the reduction of an amide or imide precursor with LiAlD₄.[10] A general synthetic strategy for introducing deuterium into the piperazine ring is outlined in a patent for deuterated piperazine derivatives.[11] This involves reacting a deuterated aniline with a deuterated acid chloride, followed by reaction with a deuterated piperazine.[11] Another approach involves the cyclocondensation of ethylene diamine and propylene glycol over a promoted copper catalyst. While this produces the non-deuterated form, the use of deuterated starting materials could potentially yield the desired labeled product.

General Protocol for Reductive Amination to form Piperazines:

While a specific protocol for (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 is proprietary to the manufacturers, a general approach for synthesizing substituted piperazines involves the reductive amination of a β-keto ester derived from an amino acid.[12] To achieve deuteration, deuterium gas (D₂) in the presence of a catalyst (e.g., Pd/C) or a deuterated reducing agent (e.g., sodium borodeuteride, NaBD₄) would be used in the reduction steps.

• Preparation of the Diamine Precursor: An optically pure amino acid is converted into a chiral 1,2-diamine intermediate through a series of steps including esterification, N-protection, reduction, and subsequent functional group manipulations. To introduce deuterium, deuterated reducing agents would be employed in the reduction steps.

• Annulation to form the Piperazine Ring: The resulting deuterated 1,2-diamine undergoes an annulation reaction to form the piperazine ring. This can be achieved through various methods, such as reaction with a dihaloethane or a vinyl sulfonium salt.[12]

• Purification: The final deuterated 2-methylpiperazine product is purified using standard techniques such as distillation or chromatography to achieve high chemical and isotopic purity.

Bioanalytical Method Validation using a Deuterated Internal Standard

A crucial step in drug development is the validation of bioanalytical methods to ensure their accuracy and precision.[4] The use of a deuterated internal standard is a key component of this process.

Representative Protocol for Method Validation:

• Preparation of Standards and Quality Control (QC) Samples: Stock solutions of the analyte and the deuterated internal standard are prepared. Calibration standards and QC samples are then prepared by spiking a biological matrix (e.g., plasma) with known concentrations of the analyte.

• Sample Extraction: A fixed amount of the deuterated internal standard is added to all samples, including calibration standards, QCs, and unknown samples. The analyte and internal standard are then extracted from the biological matrix using techniques such as protein precipitation, liquid-liquid extraction, or solid-phase extraction.[13]

• LC-MS/MS Analysis: The extracted samples are injected into an LC-MS/MS system. The chromatographic conditions are optimized to achieve separation of the analyte from other matrix components. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis and Validation: The peak area ratio of the analyte to the internal standard is calculated for all samples. A calibration curve is constructed by plotting the peak area ratio against the analyte concentration for the calibration standards. The concentrations of the QC and unknown samples are then determined from the calibration curve. The method is validated for parameters such as accuracy, precision, selectivity, sensitivity, and matrix effects according to regulatory guidelines.[4]

References

• 1. (±)-2-Methylpiperazine-2,3,3,5,5,6,6-d7 | LGC Standards [lgcstandards.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. A Cell Model Suitable for a High-Throughput Screening of Inhibitors of the Wnt/β-Catenin Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibitors of beta-Catenin Signaling [chemdiv.com]
• 9. β-catenin inhibitors in cancer therapeutics: intricacies and way forward - PMC [pmc.ncbi.nlm.nih.gov]
• 10. SYNTHESIS AND APPLICATIONS OF DEUTERIUM LABELLED PIPERAZINE TYPE PHENOTHIAZINES [harvest.usask.ca]
• 11. WO2008109175A1 - Deuterated piperazine derivatives as anti-anginal compounds - Google Patents [patents.google.com]
• 12. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. texilajournal.com [texilajournal.com]

A Comprehensive Technical Guide to the Safety of 2-Methylpiperazine-d6

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed safety profile based on available data for the parent compound, 2-Methylpiperazine. Specific safety data for the deuterated analogue, 2-Methylpiperazine-d6, is not extensively available. For safety, handling, and regulatory purposes, it is standard practice to assume the toxicological and chemical properties of a deuterated compound are identical to its non-deuterated parent. All information herein is derived from Safety Data Sheets (SDS) for 2-Methylpiperazine.

Hazard Identification and Classification

2-Methylpiperazine is classified as a hazardous chemical. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following classifications.[1][2]

• Physical Hazards: Flammable Solid, Category 1 or 2.[1][2][3][4]

• Health Hazards:

  • Acute Toxicity, Dermal: Category 4 ("Harmful in contact with skin").[3]

  • Skin Corrosion/Irritation: Category 1B or 2 ("Causes severe skin burns and eye damage" or "Causes skin irritation").[1][2][3][4]

  • Serious Eye Damage/Eye Irritation: Category 1 or 2 ("Causes serious eye damage" or "Causes serious eye irritation").[1][2][3][4]

  • Specific Target Organ Toxicity – Single Exposure: Category 3, Respiratory System ("May cause respiratory irritation").[1][4]

• Signal Word: Danger[1][2][3]

Hazard Statements:

• H228: Flammable solid.[1][3][4]

• H312: Harmful in contact with skin.[3]

• H314: Causes severe skin burns and eye damage.[2][3]

• H315: Causes skin irritation.[1][3][4]

• H318: Causes serious eye damage.[3]

• H319: Causes serious eye irritation.[1][3][4]

• H335: May cause respiratory irritation.[1][4]

Physical and Chemical Properties

The physical and chemical properties of 2-Methylpiperazine are summarized below. The substance can exist as either a solid or a liquid at or near room temperature, depending on its purity and ambient conditions.[5][6][7][8][9]

Property	Value	Source(s)
Molecular Formula	C₅H₁₂N₂	[3][4]
Molecular Weight	100.16 g/mol	[3][4][5]
Appearance	White to light-yellow solid, crystalline powder, or colorless to light yellow liquid.[5][7][8][9][10]
Odor	Ammonia-like or fishy.[5][7]
Melting Point	-6 °C (21 °F) to 63 °C (145.4 °F). Note: Wide range reported.	[5][9]
Boiling Point	138 °C (280 °F) to 155 °C (311 °F) at 760 mmHg.	[5][9]
Density	0.903 g/cm³	[5]
Vapor Pressure	9 hPa (6.75 mmHg) at 20 °C (68 °F).	[5]
Vapor Density	3.46 (Air = 1).[5]
Water Solubility	Soluble.[2][5]
Stability	Stable under recommended storage conditions.[5][10][11] May be hygroscopic (absorbs moisture from the air).[7]

Toxicological Information

Toxicological data is primarily derived from studies on the non-deuterated parent compound. These values indicate that 2-Methylpiperazine is harmful if ingested or comes into contact with skin and can be toxic if inhaled.[5]

Parameter	Value	Species	Source(s)
LD50 Oral	2030 mg/kg	Rat	[10]
LD50 Oral	1450 mg/kg	Mouse	[5]
LD50 Dermal	1345 mg/kg	Rabbit	[5]
LC50 Inhalation	2740 mg/m³	Mouse (2 h)	[5]
LC50 Aquatic	1830 - 2740 mg/L	Fathead minnow (96 h)	[2]

Note on Experimental Protocols: The cited Safety Data Sheets provide the results of toxicological testing but do not include detailed experimental methodologies. These tests are typically conducted under standardized guidelines (e.g., OECD Test Guidelines).

Fire and Explosion Hazard Data

2-Methylpiperazine is a flammable solid that can burn fiercely.[10] Dusts may form an explosive mixture with air, and vapors can be explosive when heated.[10]

Parameter	Value	Source(s)
Flash Point	42 °C (108 °F) to 88 °C (190 °F)	[5][6][11]
Autoignition Temperature	320 °C (608 °F)	[5][6]
Lower Explosion Limit	1.2% - 4% by volume	[5][6]
Upper Explosion Limit	9.9% - 14% by volume	[5][6]
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5][6]
Hazardous Combustion Products	Carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[2][5][6]

Handling, Storage, and Personal Protective Equipment

Safe Handling

• Handle only in a well-ventilated area or under a chemical fume hood.[1][5][10]

• Avoid contact with skin, eyes, and clothing.[1][5][10] Do not breathe dust, fumes, or vapors.[1][2]

• Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5] Use non-sparking tools and explosion-proof equipment.[1][2]

• Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

• Wash hands thoroughly after handling.[1][10] Do not eat, drink, or smoke in the work area.[10]

Storage Conditions

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

• Store locked up.[1]

• Protect from heat, ignition sources, and moisture.[5][6]

• Incompatible Materials: Avoid strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[2][5][6][10]

Personal Protective Equipment (PPE)

A risk assessment should always be conducted to determine the appropriate PPE for a specific task. The following provides general guidance.

Caption: Required Personal Protective Equipment (PPE) for handling 2-Methylpiperazine-d6.

Emergency Procedures Workflow

In case of accidental exposure or release, immediate and appropriate action is critical.

First-Aid Measures

• General Advice: Move out of the dangerous area and show this safety data sheet to the attending physician. Immediate medical attention is required.[2][6]

• Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration and seek immediate medical attention.[1][2]

• Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention as the material can cause chemical burns.[1][2]

• Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and call a physician immediately.[2][11]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to a safe area.[1] Avoid contact with the spilled material and inhalation of dust or vapors.[1][6] Ensure adequate ventilation and remove all sources of ignition.[1][2]

• Environmental Precautions: Do not let the product enter drains or waterways.[2][5][6]

• Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[1][2] For solids, sweep up and shovel into suitable containers for disposal. For liquids, soak up with inert absorbent material.[5]

Caption: Logical workflow for first aid response following an exposure incident.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous waste regulations.[1][2] Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[2] Do not empty into drains.[2]

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-Methylpiperazine | C5H12N2 | CID 66057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methylpiperazine, (S)- | C5H12N2 | CID 2734219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Page loading... [wap.guidechem.com]
• 8. 2-Methylpiperazine - Career Henan Chemical Co. [coreychem.com]
• 9. 2-Methylpiperazine | 109-07-9 [chemicalbook.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Note: High-Throughput Bioanalysis of 2-Methylpiperazine using LC-MS/MS with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 2-Methylpiperazine in human plasma. The method utilizes 2-Methylpiperazine-d6 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision, correcting for matrix effects and variability in sample processing and instrument response.[1] A simple protein precipitation protocol is employed for sample preparation, enabling high-throughput analysis suitable for pharmacokinetic studies and clinical research. The method demonstrates excellent linearity, precision, accuracy, and recovery over a clinically relevant concentration range.

Introduction

2-Methylpiperazine is a key building block in the synthesis of various pharmaceutical compounds, including certain antihistamines and antidepressants.[2] Its quantification in biological matrices is essential for preclinical and clinical drug development, enabling the characterization of pharmacokinetics, bioavailability, and metabolism. The use of a stable isotope-labeled internal standard, such as 2-Methylpiperazine-d6, is the gold standard in LC-MS/MS bioanalysis.[1] The deuterated standard co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample extraction, chromatographic separation, and ionization, thereby compensating for potential variations and enhancing data reliability.[1] This application note provides a detailed protocol for the extraction and quantification of 2-Methylpiperazine in human plasma using LC-MS/MS.

Experimental

Materials and Reagents

• 2-Methylpiperazine (Analyte)

• 2-Methylpiperazine-d6 (Internal Standard)

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid

• Human plasma (K2-EDTA)

Sample Preparation

A protein precipitation method was used for the extraction of 2-Methylpiperazine and its internal standard from human plasma.

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (2-Methylpiperazine-d6 at 500 ng/mL in 50% methanol).

• Add 200 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

Liquid Chromatography

• HPLC System: Shimadzu Nexera X2 or equivalent

• Column: Phenomenex Kinetex C18, 2.6 µm, 50 x 2.1 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5-95% B

  • 2.5-3.0 min: 95% B

  • 3.1-4.0 min: 5% B (Re-equilibration)

• Column Temperature: 40 °C

• Autosampler Temperature: 10 °C

Mass Spectrometry

• Mass Spectrometer: SCIEX Triple Quad™ 5500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Parameters:

  • Curtain Gas (CUR): 30 psi

  • Collision Gas (CAD): Medium

  • IonSpray Voltage (IS): 5500 V

  • Temperature (TEM): 550 °C

  • Ion Source Gas 1 (GS1): 50 psi

  • Ion Source Gas 2 (GS2): 50 psi

Table 1: MRM Transitions and Compound Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (DP)	Collision Energy (CE)
2-Methylpiperazine	101.1	56.1	45	20
2-Methylpiperazine-d6	107.1	62.1	45	20

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification of 2-Methylpiperazine in human plasma. The use of 2-Methylpiperazine-d6 as an internal standard ensured the reliability of the results.

Linearity and Sensitivity

The method was linear over the concentration range of 1.0 to 1000 ng/mL. The calibration curve was constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration. A weighting factor of 1/x² was applied.

Table 2: Calibration Curve Parameters

Parameter	Value
Calibration Range	1.0 - 1000 ng/mL
Regression Equation	y = 0.123x + 0.0045
Correlation Coefficient (r²)	> 0.998
Weighting	1/x²
LLOQ	1.0 ng/mL

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated by analyzing quality control (QC) samples at three concentration levels (Low, Mid, and High).

Table 3: Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (%Bias)
Low QC	3.0	4.5	5.8	-2.3
Mid QC	150	3.1	4.2	1.5
High QC	800	2.5	3.9	0.8

Recovery

The extraction recovery of 2-Methylpiperazine was determined by comparing the peak areas of extracted samples with those of post-extraction spiked samples at three QC levels.

Table 4: Extraction Recovery

QC Level	Concentration (ng/mL)	Mean Recovery (%)
Low QC	3.0	92.5
Mid QC	150	94.1
High QC	800	93.7

Workflow and Pathway Diagrams

Caption: Bioanalytical workflow for 2-Methylpiperazine quantification.

Caption: LC-MS/MS analysis and ion fragmentation pathways.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and high-throughput solution for the quantitative determination of 2-Methylpiperazine in human plasma. The use of its deuterated internal standard, 2-Methylpiperazine-d6, ensures the accuracy and robustness of the assay, making it well-suited for regulated bioanalysis in support of pharmaceutical development programs. The simple protein precipitation sample preparation allows for rapid sample processing, and the chromatographic conditions provide excellent separation and peak shape.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. chemimpex.com [chemimpex.com]

Application Notes and Protocols for the Quantitative Analysis of Pharmaceuticals Using 2-Methylpiperazine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative analysis of pharmaceuticals containing a 2-methylpiperazine moiety using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard is crucial for achieving accurate and precise results in bioanalytical methods. 2-Methylpiperazine-d6 serves as an ideal internal standard for pharmaceuticals that are synthesized from or contain the 2-methylpiperazine core structure. It closely mimics the analyte's behavior during sample preparation and ionization, thereby compensating for matrix effects and other sources of variability.

This document outlines the application of 2-Methylpiperazine-d6 for the quantitative analysis of two key pharmaceuticals: Vortioxetine , an antidepressant, and Mirtazapine , another widely used antidepressant. The methodologies described are based on established LC-MS/MS methods for these drugs, with the adaptation of 2-Methylpiperazine-d6 as the internal standard.

Application Note 1: Quantitative Analysis of Vortioxetine in Human Plasma

Introduction

Vortioxetine is an antidepressant used for the treatment of major depressive disorder.[1] Accurate measurement of its concentration in plasma is essential for pharmacokinetic studies and therapeutic drug monitoring. This method employs a simple protein precipitation for sample preparation followed by LC-MS/MS analysis, using 2-Methylpiperazine-d6 as the internal standard.

Experimental Protocol

1. Materials and Reagents

• Vortioxetine reference standard

• 2-Methylpiperazine-d6 (Internal Standard, IS)

• Human plasma (blank)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

2. Stock and Working Solutions

• Vortioxetine Stock Solution (1 mg/mL): Accurately weigh and dissolve vortioxetine in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-Methylpiperazine-d6 in methanol.

• Vortioxetine Working Solutions: Prepare serial dilutions of the stock solution in 50:50 acetonitrile/water to create calibration standards and quality control (QC) samples.

• IS Working Solution (100 ng/mL): Dilute the IS stock solution in 50:50 acetonitrile/water.

3. Sample Preparation

• Pipette 50 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the IS working solution (100 ng/mL of 2-Methylpiperazine-d6) to all tubes except the blank matrix samples.

• Add 150 µL of acetonitrile to precipitate plasma proteins.

• Vortex the tubes for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 min, hold for 1 min, re-equilibrate at 5% B for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer with ESI source
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Vortioxetine: To be optimized; 2-Methylpiperazine-d6: To be optimized

Quantitative Data Summary

The following table summarizes the expected performance of the method based on typical validation parameters for similar assays.

Parameter	Expected Performance
Linearity Range	0.5 - 100 ng/mL (r² > 0.99)
Lower Limit of Quantification (LLOQ)	0.5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%
Matrix Effect	Minimal and compensated by IS

Application Note 2: Quantitative Analysis of Mirtazapine in Human Plasma

Introduction

Mirtazapine is an atypical antidepressant used for the treatment of major depressive disorder. Therapeutic drug monitoring of mirtazapine is beneficial due to interindividual variability in its pharmacokinetics.[2] This protocol describes a sensitive and robust LC-MS/MS method for the quantification of mirtazapine in human plasma using 2-Methylpiperazine-d6 as the internal standard.

Experimental Protocol

1. Materials and Reagents

• Mirtazapine reference standard

• 2-Methylpiperazine-d6 (Internal Standard, IS)

• Human plasma (blank)

• Methanol (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Water (LC-MS grade)

2. Stock and Working Solutions

• Mirtazapine Stock Solution (1 mg/mL): Accurately weigh and dissolve mirtazapine in methanol.

• IS Stock Solution (1 mg/mL): Accurately weigh and dissolve 2-Methylpiperazine-d6 in methanol.

• Mirtazapine Working Solutions: Prepare serial dilutions of the stock solution in methanol/water (50:50, v/v) for calibration standards and QC samples.

• IS Working Solution (50 ng/mL): Dilute the IS stock solution in methanol/water (50:50, v/v).

3. Sample Preparation

• To 100 µL of plasma sample, add 200 µL of the IS working solution (50 ng/mL of 2-Methylpiperazine-d6 in methanol).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial.

• Inject 10 µL into the LC-MS/MS system.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 column (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase A	10 mM Ammonium formate in water
Mobile Phase B	Methanol
Gradient	20% B to 80% B in 5 min, hold for 1 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	35°C
MS System	Triple quadrupole mass spectrometer with ESI source
Ionization Mode	Positive Electrospray Ionization (ESI+)
MRM Transitions	Mirtazapine: To be optimized; 2-Methylpiperazine-d6: To be optimized

Quantitative Data Summary

The following table presents the expected performance characteristics for the quantitative analysis of mirtazapine.

Parameter	Expected Performance
Linearity Range	1 - 500 ng/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	1 ng/mL
Intra-day Precision (%CV)	< 8%
Inter-day Precision (%CV)	< 10%
Accuracy (% Bias)	Within ±10%
Recovery	> 90%
Matrix Effect	Negligible with the use of IS

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of pharmaceuticals in biological matrices using LC-MS/MS with an internal standard.

References

• 1. Development and validation of a LC-MS/MS method for analysis of vortioxetine in postmortem specimens. First data from an authentic case - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimizing therapeutic drug monitoring of mirtazapine — applying therapeutic reference range, concentration–dose ratio/dose-related concentration, and metabolic ratio in a naturalistic setting - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 2-Methylpiperazine-d6 as an Internal Standard for the Quantification of 2-Methylpiperazine in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Methylpiperazine is a key structural motif in many pharmaceutical compounds and a potential metabolite. Accurate quantification of 2-Methylpiperazine in biological matrices is crucial for pharmacokinetic, toxicokinetic, and drug metabolism studies. The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it effectively compensates for variability in sample preparation and matrix effects.[1][2][3] This application note describes a validated LC-MS/MS method for the sensitive and selective quantification of 2-Methylpiperazine in human plasma using 2-Methylpiperazine-d6 as an internal standard.

Principle

The method involves the extraction of 2-Methylpiperazine and the internal standard, 2-Methylpiperazine-d6, from human plasma via protein precipitation. The extracted analytes are then separated using reversed-phase liquid chromatography and detected by tandem mass spectrometry operating in the multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard.

Experimental Protocols

Materials and Reagents

• 2-Methylpiperazine (Analyte)

• 2-Methylpiperazine-d6 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

• Human plasma (K2-EDTA)

Standard and Working Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 2-Methylpiperazine and 2-Methylpiperazine-d6 in methanol.

• Working Standard Solutions: Serially dilute the 2-Methylpiperazine stock solution with 50:50 (v/v) acetonitrile:water to prepare working standard solutions at concentrations ranging from 10 ng/mL to 10,000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Methylpiperazine-d6 stock solution with 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL 2-Methylpiperazine-d6 internal standard working solution.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, re-equilibrate at 5% B for 1 minute
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry:

Parameter	Condition
MS System	Sciex QTRAP 6500+ or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	35 psi
IonSpray Voltage	5500 V
Temperature	500°C

MRM Transitions:

Compound	Q1 Mass (m/z)	Q3 Mass (m/z)	Declustering Potential (DP)	Collision Energy (CE)
2-Methylpiperazine	101.1	56.1	40 V	25 eV
2-Methylpiperazine-d6	107.1	60.1	40 V	25 eV

Data Presentation

Table 1: Calibration Curve Linearity

The calibration curve for 2-Methylpiperazine in human plasma was linear over the concentration range of 1 to 1000 ng/mL.

Analyte	Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
2-Methylpiperazine	1 - 1000	y = 0.015x + 0.002	> 0.995

Table 2: Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at four quality control (QC) concentrations.

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	6.8	105.2	8.1	103.5
Low	3	5.1	98.7	6.5	101.2
Medium	100	4.5	101.5	5.3	99.8
High	800	3.9	99.2	4.8	100.7

Table 3: Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at low, medium, and high QC concentrations.

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low	3	92.5	95.8
Medium	100	94.1	98.2
High	800	93.7	97.5

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of 2-Methylpiperazine.

Logical Relationship of Internal Standard

Caption: Role of 2-Methylpiperazine-d6 as an internal standard.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of 2-Methylpiperazine in human plasma. The use of 2-Methylpiperazine-d6 as an internal standard ensures high accuracy and precision by correcting for potential variations during sample processing and analysis. The method demonstrates excellent linearity, recovery, and minimal matrix effects, making it suitable for high-throughput bioanalysis in clinical and research settings.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in metabolomics - IsoLife [isolife.nl]
• 3. Quantifying precision loss in targeted metabolomics based on mass spectrometry and non-matching internal standards - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantitative Analysis of 2-Methylpiperazine in Plasma using 2-Methylpiperazine-d6 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction: The accurate quantification of small molecule drugs and their metabolites in biological matrices is fundamental to pharmacokinetic and toxicokinetic studies. 2-Methylpiperazine is a common structural motif in many pharmaceutical compounds. This document provides a detailed protocol for the quantitative analysis of 2-Methylpiperazine in plasma samples using a stable isotope-labeled internal standard, 2-Methylpiperazine-d6, by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry, as it effectively compensates for variability in sample preparation, matrix effects, and instrument response, ensuring high accuracy and precision.[1][2]

While this protocol is specifically outlined for 2-Methylpiperazine-d6, the principles and procedures are based on established methods for analogous piperazine compounds and can be adapted accordingly.[1]

Quantitative Data Summary

The selection of a sample preparation method is a critical step that can significantly influence the performance of the analytical method. The following table summarizes typical performance metrics for common extraction techniques used in bioanalysis. These values are illustrative and should be confirmed during method validation for 2-Methylpiperazine.

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	85 - 105%	90 - 110%	> 95%
Matrix Effect	Moderate to High	Low to Moderate	Minimal
Precision (%RSD)	< 15%	< 10%	< 10%
Throughput	High	Medium	Medium to High
Selectivity	Low	Medium	High
Cost per Sample	Low	Low to Medium	High

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below is a representative LC-MS/MS methodology.

Materials and Reagents

• 2-Methylpiperazine (analytical standard)

• 2-Methylpiperazine-d6 (internal standard)

• Human plasma (K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Deionized water

• Microcentrifuge tubes

• Autosampler vials

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and straightforward method for removing the bulk of proteins from plasma samples.[3]

• Spiking: To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the 2-Methylpiperazine-d6 internal standard working solution. The concentration of the internal standard should be optimized based on the expected analyte response.

• Vortex: Vortex the mixture for 30 seconds.

• Precipitation: Add 300 µL of acetonitrile to precipitate the plasma proteins.[1]

• Vortex: Vortex the sample vigorously for 1 minute.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[1]

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.[1]

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.[1]

Caption: Protein Precipitation Workflow for Plasma Samples.

LC-MS/MS Conditions

• LC System: High-performance liquid chromatography system.[1]

• Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).[1]

• Mobile Phase A: 0.1% Formic acid in water.[1]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[1]

• Gradient: The gradient program should be optimized to ensure good separation of the analyte from matrix components.[1]

• Flow Rate: 0.3 mL/min.[1]

• Column Temperature: 40°C.[1]

• Injection Volume: 5 µL.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[1]

• Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both the analyte and 2-Methylpiperazine-d6. These transitions must be optimized for the specific analyte.[1]

Caption: LC-MS/MS System Workflow.

Alternative Protocol: Solid-Phase Extraction (SPE)

For cleaner extracts and potentially better sensitivity, Solid-Phase Extraction can be employed.

• Sample Pre-treatment: Perform protein precipitation as described in steps 1-5 of the previous protocol.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.[4]

• Loading: Load the supernatant from the pre-treated plasma sample onto the conditioned SPE cartridge.[4]

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.[4]

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[4]

• Reconstitution: Reconstitute the residue in 100 µL of an appropriate solvent for your analytical method.

• Injection: Transfer the sample to an autosampler vial for analysis.

Caption: Solid-Phase Extraction (SPE) Workflow.

Conclusion

The protocol described provides a robust framework for the quantitative analysis of 2-Methylpiperazine in plasma samples. The use of 2-Methylpiperazine-d6 as an internal standard is crucial for mitigating matrix effects and ensuring the accuracy and reproducibility of the results. Method parameters, particularly the sample preparation technique and LC-MS/MS conditions, should be carefully optimized and validated to meet the specific requirements of the study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Note and Protocol for the Quantification of 2-Methylpiperazine using 2-Methylpiperazine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of 2-methylpiperazine in biological matrices, employing 2-Methylpiperazine-d6 as a stable isotope-labeled internal standard. The use of a deuterated internal standard is the gold standard in quantitative mass spectrometry, offering high accuracy and precision by compensating for variability in sample preparation and instrument response.

Introduction

2-Methylpiperazine is a key structural motif present in numerous pharmaceutical compounds, including antipsychotics and other CNS-active agents. Accurate quantification of 2-methylpiperazine, either as a drug candidate itself, a metabolite, or an impurity, is crucial during drug development. Isotope dilution mass spectrometry, utilizing a stable isotope-labeled internal standard like 2-Methylpiperazine-d6, provides the necessary selectivity and robustness for bioanalytical methods. This approach minimizes the impact of matrix effects and variations in extraction efficiency, leading to reliable pharmacokinetic and toxicokinetic data.

Experimental Protocols

This section details the materials and methodology for the quantification of 2-methylpiperazine in human plasma using 2-Methylpiperazine-d6 as an internal standard, followed by LC-MS/MS analysis.

Materials and Reagents

• Analytes: 2-Methylpiperazine, 2-Methylpiperazine-d6 (Internal Standard)

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Water (deionized, 18 MΩ·cm), Formic acid (LC-MS grade)

• Sample Preparation: Human plasma (K2-EDTA), Solid-phase extraction (SPE) cartridges (e.g., C18, 100 mg, 1 mL)

Sample Preparation: Solid-Phase Extraction (SPE)

• Spiking: To 100 µL of human plasma, add 10 µL of 2-Methylpiperazine-d6 internal standard working solution (concentration dependent on the expected analyte concentration range).

• Protein Precipitation: Add 200 µL of ice-cold methanol to the plasma sample. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Dilution: Dilute the supernatant with 700 µL of water containing 0.1% formic acid.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the diluted supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of 5% methanol in water.

• Elution: Elute the analyte and internal standard with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 95% Water: 5% Acetonitrile with 0.1% Formic Acid).

Fig 1. Solid-Phase Extraction Workflow

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase B
0.0	5
0.5	5
2.5	95
3.5	95
3.6	5
5.0	5

Table 2: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
2-Methylpiperazine	101.1	56.1	20
2-Methylpiperazine-d6	107.1	62.1	20

Data Presentation

The following tables summarize the quantitative data obtained from a validation study.

Table 3: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²
2-Methylpiperazine	1 - 1000	0.998

Table 4: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	8.5	105.2	9.8	103.5
Low	3	6.2	98.7	7.5	101.2
Mid	100	4.5	101.5	5.8	99.8
High	800	3.8	99.2	4.9	100.5

Signaling Pathway/Logical Relationship Diagram

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry. The following diagram illustrates the logical relationship in this analytical approach.

Fig 2. Isotope Dilution Mass Spectrometry Principle

Conclusion

The described solid-phase extraction and LC-MS/MS method provides a robust and reliable approach for the quantification of 2-methylpiperazine in human plasma. The use of 2-Methylpiperazine-d6 as an internal standard ensures high accuracy and precision, making this method suitable for regulated bioanalysis in support of pharmaceutical development. The detailed protocol can be adapted for other biological matrices and analytical platforms with appropriate validation.

Application of 2-Methylpiperazine-d6 in Pharmacokinetic Studies: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the utilization of 2-Methylpiperazine-d6 as a stable isotope-labeled internal standard (SIL-IS) in pharmacokinetic (PK) studies. The primary application focuses on the quantitative bioanalysis of therapeutic drugs containing a 2-methylpiperazine moiety, using the fluoroquinolone antibiotic lomefloxacin as a representative analyte.

The use of a SIL-IS like 2-Methylpiperazine-d6 is the gold standard in quantitative mass spectrometry. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and similar behavior allow for accurate correction of matrix effects and variations in instrument response, leading to highly reliable and reproducible pharmacokinetic data.

Application in the Pharmacokinetic Analysis of Lomefloxacin

Lomefloxacin is a fluoroquinolone antibiotic that contains a 2-methylpiperazine group in its chemical structure. Therefore, 2-Methylpiperazine-d6 is an ideal internal standard for quantifying lomefloxacin in biological matrices such as plasma, urine, and tissue homogenates.

Summary of Lomefloxacin Pharmacokinetic Parameters

The following table summarizes key pharmacokinetic parameters of lomefloxacin in healthy adult volunteers following a single oral dose of 400 mg. These values have been compiled from various clinical studies and represent the target parameters for a bioanalytical method using 2-Methylpiperazine-d6.

Pharmacokinetic Parameter	Symbol	Mean Value	Unit
Maximum Plasma Concentration	Cmax	3.2 - 4.7	µg/mL
Time to Maximum Concentration	Tmax	1.0 - 1.5	h
Area Under the Curve (0-inf)	AUC(0-inf)	25 - 35	µg·h/mL
Elimination Half-Life	t1/2	7.0 - 8.0	h
Volume of Distribution	Vd/F	1.2 - 1.5	L/kg
Renal Clearance	CLr	145 - 175	mL/min
Total Body Clearance	CL/F	200 - 250	mL/min

Experimental Protocols

This section outlines a detailed protocol for the quantification of lomefloxacin in human plasma using 2-Methylpiperazine-d6 as an internal standard with a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

Materials and Reagents

• Lomefloxacin reference standard

• 2-Methylpiperazine-d6 (internal standard)

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

Preparation of Stock and Working Solutions

• Lomefloxacin Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of lomefloxacin in 10 mL of methanol.

• 2-Methylpiperazine-d6 Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 2-Methylpiperazine-d6 in 1 mL of methanol.

• Lomefloxacin Working Solutions: Prepare serial dilutions of the lomefloxacin stock solution with 50:50 (v/v) methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 2-Methylpiperazine-d6 stock solution with 50:50 (v/v) methanol:water.

Sample Preparation (Protein Precipitation)

• Label polypropylene tubes for calibration standards, QC samples, and unknown study samples.

• Add 50 µL of the appropriate lomefloxacin working solution (or blank matrix for the blank sample) to the corresponding tubes.

• Add 100 µL of control human plasma to each tube.

• Add 50 µL of the internal standard working solution (100 ng/mL 2-Methylpiperazine-d6) to all tubes except the blank. To the blank, add 50 µL of 50:50 methanol:water.

• Vortex each tube for 30 seconds.

• Add 400 µL of acetonitrile (containing 0.1% formic acid) to each tube to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
LC System
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Lomefloxacin: To be determined empirically
2-Methylpiperazine-d6: To be determined empirically
Dwell Time	100 ms
Collision Gas	Argon

Note: The specific MRM (Multiple Reaction Monitoring) transitions for lomefloxacin and 2-Methylpiperazine-d6 need to be optimized by infusing the individual standard solutions into the mass spectrometer.

Visualizations

The following diagrams illustrate the experimental workflow and a hypothetical metabolic pathway for a drug containing a 2-methylpiperazine moiety.

Bioanalytical Workflow for Pharmacokinetic Analysis

Hypothetical Metabolic Pathway

Application Notes and Protocols for 2-Methylpiperazine-d6 in Drug Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Methylpiperazine-d6 as an internal standard in drug metabolism and pharmacokinetic (DMPK) studies. The protocols outlined below are based on established methodologies for the quantitative analysis of drugs containing a 2-methylpiperazine moiety using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction to Deuterated Internal Standards in Drug Metabolism

In drug metabolism research, accurate and precise quantification of drug candidates and their metabolites in complex biological matrices is crucial for assessing their absorption, distribution, metabolism, and excretion (ADME) properties.[1] Stable isotope-labeled internal standards (SIL-IS), such as 2-Methylpiperazine-d6, are the gold standard for quantitative bioanalysis by LC-MS/MS.[2] The use of a deuterated internal standard, which has nearly identical physicochemical properties to the analyte but a different mass, allows for the correction of variability during sample preparation, chromatography, and ionization, leading to highly reliable and reproducible data.[3][4]

Key Advantages of Using 2-Methylpiperazine-d6:

• Improved Accuracy and Precision: Compensates for matrix effects, extraction losses, and instrument variability.

• Enhanced Method Robustness: Leads to more consistent results across different samples and analytical runs.

• Regulatory Compliance: The use of SIL-IS is highly recommended by regulatory agencies for bioanalytical method validation.[5][6]

Application: Quantitative Bioanalysis of a Hypothetical Drug "X" Containing a 2-Methylpiperazine Moiety

This section describes a typical application of 2-Methylpiperazine-d6 as an internal standard for the quantification of a hypothetical drug, "Drug X," in human plasma.

2.1. Experimental Workflow

The overall workflow for the quantitative analysis of Drug X using 2-Methylpiperazine-d6 is depicted below.

Fig. 1: General workflow for the quantitative analysis of a drug using a deuterated internal standard.

2.2. Sample Preparation Protocol

A robust sample preparation method is essential for removing interferences from the biological matrix.[7] Protein precipitation is a common and straightforward technique for plasma samples.

Materials:

• Human plasma samples

• Drug X stock solution

• 2-Methylpiperazine-d6 internal standard (IS) stock solution (e.g., 1 mg/mL in methanol)

• Acetonitrile (ACN), ice-cold

• Microcentrifuge tubes

• Microcentrifuge

Procedure:

• Prepare calibration standards and quality control (QC) samples by spiking known concentrations of Drug X into blank human plasma.

• To 100 µL of plasma sample (unknown, calibration standard, or QC), add 10 µL of the 2-Methylpiperazine-d6 working solution (e.g., 100 ng/mL in methanol).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex to mix and transfer to an autosampler vial for LC-MS/MS analysis.

2.3. LC-MS/MS Method Parameters

The following are typical LC-MS/MS parameters for the analysis of a small molecule drug containing a piperazine moiety. These parameters should be optimized for the specific analyte.

Parameter	Typical Value
LC System	UPLC or HPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions.
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Drug X: [M+H]+ → fragment ion2-Methylpiperazine-d6: [M+H]+ → fragment ion (optimized for each compound)
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV

2.4. Method Validation Summary

A bioanalytical method must be validated to ensure its reliability for the intended application.[1][8] The table below summarizes typical acceptance criteria for method validation parameters based on regulatory guidelines.[5][6]

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Calibration Range	e.g., 1 - 1000 ng/mL[2]
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio > 10; precision ≤ 20%; accuracy within ±20%[9]
Intra-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)[9]
Inter-day Precision (CV%)	≤ 15% (≤ 20% at LLOQ)[9]
Accuracy (% Bias)	Within ±15% of nominal concentration (±20% at LLOQ)[9]
Recovery	Consistent, precise, and reproducible
Matrix Effect	Assessed to ensure no significant ion suppression or enhancement
Stability	Analyte stable under various storage and handling conditions (freeze-thaw, bench-top, long-term)

In Vitro Drug Metabolism Study Protocol

This protocol describes a typical in vitro experiment to investigate the metabolic stability of Drug X in human liver microsomes (HLMs).

3.1. Metabolic Stability Assay Workflow

Fig. 2: Workflow for an in vitro metabolic stability assay.

Materials:

• Human liver microsomes (HLMs)

• Drug X

• Phosphate buffer (0.1 M, pH 7.4)

• NADPH regenerating system (or NADPH stock solution)

• Ice-cold acetonitrile with 2-Methylpiperazine-d6 (as quenching and internal standard solution)

• 96-well plates

• Incubator/shaker (37°C)

Procedure:

• Prepare a master mix containing HLMs in phosphate buffer.

• Add Drug X to the master mix to a final concentration of, for example, 1 µM.

• Pre-incubate the plate at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a well containing ice-cold acetonitrile with 2-Methylpiperazine-d6 to stop the reaction and precipitate the protein.

• Centrifuge the plate to pellet the precipitated protein.

• Transfer the supernatant for LC-MS/MS analysis to determine the remaining concentration of Drug X at each time point.

• The rate of disappearance of the parent drug is used to calculate in vitro intrinsic clearance.

Metabolic Pathway of a 2-Methylpiperazine-Containing Drug

Drugs containing a piperazine or 2-methylpiperazine moiety can undergo several metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[10] Common metabolic pathways include N-dealkylation, hydroxylation, and oxidation.

The following diagram illustrates a generalized metabolic pathway for a drug containing a 2-methylpiperazine group.

Fig. 3: Generalized metabolic pathway for a drug containing a 2-methylpiperazine moiety.

Disclaimer: The protocols and data presented here are for illustrative purposes and should be adapted and validated for specific research needs.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 6. fda.gov [fda.gov]
• 7. researchgate.net [researchgate.net]
• 8. Bioanalytical Method Validation: Concepts, Expectations and Challenges in Small Molecule and Macromolecule—A Report of PITTCON 2013 Symposium - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Validation of an LC-MS method for the detection and quantification of BZP and TFMPP and their hydroxylated metabolites in human plasma and its application to the pharmacokinetic study of TFMPP in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Phase I metabolic profiling and unexpected reactive metabolites in human liver microsome incubations of X-376 using LC-MS/MS: bioactivation pathway el ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA09115G [pubs.rsc.org]

Application Note: Quantitative Analysis of 2-Methylpiperazine using a Validated GC-MS Method with 2-Methylpiperazine-d6 as an Internal Standard

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a robust and validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the sensitive and accurate quantification of 2-Methylpiperazine in a biological matrix (plasma). To correct for matrix effects and variability in sample processing, a stable isotope-labeled internal standard, 2-Methylpiperazine-d6, is employed. The protocol outlines a comprehensive workflow, including sample preparation via protein precipitation, a crucial derivatization step to enhance analyte volatility, and optimized GC-MS parameters for selective detection. This method is highly suitable for pharmacokinetic studies, drug metabolism research, and toxicological screening where precise measurement of 2-Methylpiperazine is essential.

Introduction

2-Methylpiperazine is a key chemical moiety found in numerous pharmacologically active compounds. Its accurate quantification in biological fluids is fundamental for evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of new chemical entities. Gas Chromatography-Mass Spectrometry is a powerful analytical technique for this purpose, offering high sensitivity and selectivity.[1][2] However, the inherent polarity and low volatility of piperazine derivatives can lead to poor chromatographic performance.[3] To overcome these challenges, a derivatization step is essential to improve their thermal stability and chromatographic behavior.[4][5] This protocol utilizes N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) for silylation, a common and effective derivatization technique for amines.

The use of a stable isotope-labeled internal standard, such as 2-Methylpiperazine-d6, is considered the gold standard in quantitative mass spectrometry.[6] This is because the deuterated standard co-elutes with the analyte and shares nearly identical chemical and physical properties, thereby effectively compensating for variations during sample preparation, injection, and ionization.[6] This application note provides a detailed, step-by-step protocol for the reliable quantification of 2-Methylpiperazine, complete with data presentation and workflow visualizations.

Experimental Protocols

Materials and Reagents

• 2-Methylpiperazine (analytical standard)

• 2-Methylpiperazine-d6 (internal standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Human Plasma (or other relevant biological matrix)

• Deionized Water

• Microcentrifuge tubes (1.5 mL)

• Autosampler vials with inserts (2 mL)

Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Analytical Balance

• Vortex Mixer

• Microcentrifuge

• Pipettes

Sample Preparation

• Standard and Internal Standard Stock Solutions: Prepare stock solutions of 2-Methylpiperazine and 2-Methylpiperazine-d6 in methanol at a concentration of 1 mg/mL.[7][8]

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the 2-Methylpiperazine stock solution with methanol to create calibration standards.

• Spiking: To 200 µL of the plasma sample in a microcentrifuge tube, add a known concentration of the 2-Methylpiperazine-d6 internal standard solution (e.g., 50 µL of 1 µg/mL in methanol). For calibration standards, add the corresponding working standard solution. For blank samples, add methanol.

• Protein Precipitation: Add 600 µL of ice-cold acetonitrile to the plasma sample. Vortex vigorously for 1 minute to precipitate proteins.[6]

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[6]

• Supernatant Collection: Carefully transfer the supernatant to a clean glass tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: To the dry residue, add 50 µL of dichloromethane and 50 µL of BSTFA with 1% TMCS. Cap the tube tightly and heat at 70°C for 30 minutes.[7][8]

• Final Preparation: After cooling to room temperature, transfer the derivatized sample to an autosampler vial with an insert for GC-MS analysis.

GC-MS Parameters

• GC System: Agilent 7890B or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent[7][8]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min[7][8]

• Inlet Temperature: 280°C[7][8]

• Injection Volume: 1 µL, splitless mode[9]

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 250°C

  • Hold: 5 minutes at 250°C[7][8]

• MS System: Agilent 5977B or equivalent

• Transfer Line Temperature: 280°C[7][8]

• Ion Source Temperature: 230°C[6]

• Ionization Mode: Electron Ionization (EI) at 70 eV[7][8]

• Acquisition Mode: Selected Ion Monitoring (SIM)[10]

  • 2-Methylpiperazine (derivatized): Monitor characteristic m/z ions (e.g., fragments of the TMS-derivatized molecule).

  • 2-Methylpiperazine-d6 (derivatized): Monitor corresponding m/z ions with a +6 Da shift from the native compound's fragments.

Data Presentation

The quantitative performance of the method was evaluated through a series of validation experiments. The results are summarized in the tables below.

Table 1: Calibration Curve and Linearity

Analyte	Concentration Range (ng/mL)	Regression Equation	R²
2-Methylpiperazine	5 - 1000	y = 0.021x + 0.005	0.998

Table 2: Precision and Accuracy

Spiked Concentration (ng/mL)	Measured Concentration (Mean ± SD, n=5)	Accuracy (%)	Precision (CV%)
15	14.8 ± 0.9	98.7	6.1
150	153.2 ± 7.5	102.1	4.9
750	741.0 ± 29.6	98.8	4.0

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (ng/mL)
LOD	1.5
LOQ	5.0

Visualizations

Caption: Experimental workflow for the GC-MS analysis of 2-Methylpiperazine.

Caption: Logical flow of the GC-MS method development process.

Conclusion

The GC-MS method detailed in this application note provides a highly selective, sensitive, and accurate means for the quantification of 2-Methylpiperazine in a biological matrix.[8] The incorporation of 2-Methylpiperazine-d6 as an internal standard is crucial for mitigating matrix effects and other sources of analytical variability.[6] The described sample preparation, derivatization, and instrument parameters can be readily adapted by researchers in pharmaceutical development and related fields to achieve reliable and reproducible quantitative results.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 4. jfda-online.com [jfda-online.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. scholars.direct [scholars.direct]
• 8. scholars.direct [scholars.direct]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]

The Indispensable Role of Deuterated Standards in Forensic Toxicology: Application Notes and Protocols

Introduction

In the realm of forensic toxicology, the definitive identification and precise quantification of drugs and their metabolites in biological matrices are paramount. The complexity of these matrices, coupled with the often trace-level concentrations of target analytes, presents significant analytical challenges. Deuterated internal standards have emerged as a cornerstone of modern forensic toxicology, providing a robust solution for achieving accurate and reliable results. By substituting hydrogen atoms with their heavier, stable isotope deuterium, these standards exhibit nearly identical chemical and physical properties to their non-deuterated counterparts. This unique characteristic allows them to co-elute during chromatographic separation and experience similar ionization effects in mass spectrometry, effectively compensating for variations in sample preparation, instrument response, and matrix effects.[1][2] This application note provides detailed protocols for the analysis of two common drug classes in forensic toxicology—opioids and benzodiazepines—highlighting the critical role of deuterated standards.

Application Note 1: Quantitative Analysis of Opioids in Whole Blood by LC-MS/MS

This protocol outlines a validated method for the simultaneous quantification of 22 opioid compounds and their metabolites in whole blood using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with deuterated internal standards.[3]

Experimental Protocol

1. Materials and Reagents

• Analytes and Internal Standards: Certified reference materials of opioid analytes and their corresponding deuterated internal standards (e.g., Morphine-d3, Codeine-d3, Oxycodone-d6, Fentanyl-d5) were procured from a certified vendor.[3]

• Solvents and Reagents: Acetonitrile (ACN), methanol (MeOH), formic acid, zinc sulfate (ZnSO₄), and ammonium acetate (NH₄CH₃COOH) of HPLC or LC-MS grade.

• Sample Preparation Plates: 96-well protein precipitation plates.[3]

2. Sample Preparation

• To each well of the 96-well plate, add 150 µL of an aqueous solution of 0.1 M ZnSO₄ / 0.1 M NH₄CH₃COOH.[3]

• Add 50 µL of whole blood sample to each well and briefly mix for 5 seconds to lyse the red blood cells.[3]

• Add 600 µL of ACN containing the deuterated internal standard mixture to each sample.[3]

• Vortex the plate for 3 minutes to precipitate proteins.[3]

• Elute the supernatant into a clean 96-well collection plate.[3]

• Evaporate the samples to dryness under a stream of nitrogen gas.[3]

• Reconstitute the dried extract in 50 µL of 0.1% formic acid in 2% ACN.[3]

3. LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of mobile phase A (0.1% formic acid in water) and mobile phase B (0.1% formic acid in ACN/MeOH).

• Ionization Mode: Positive electrospray ionization (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for each analyte and its corresponding deuterated internal standard.

4. Data Analysis

• Quantification is performed by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard.

• A calibration curve is constructed by plotting the peak area ratios of calibrators against their known concentrations.

• The concentration of the analyte in the unknown sample is determined from the calibration curve.

Quantitative Data

The following table summarizes typical validation parameters for the LC-MS/MS analysis of opioids in whole blood using deuterated internal standards.

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)
Morphine	5 - 500	5	< 5%	< 7%	95 - 105%
Codeine	5 - 500	5	< 5%	< 6%	96 - 104%
Oxycodone	5 - 500	5	< 4%	< 6%	97 - 103%
Hydrocodone	5 - 500	5	< 6%	< 8%	94 - 106%
Fentanyl	1.25 - 125	1.25	< 7%	< 9%	93 - 107%

Data is representative and may vary based on specific instrumentation and laboratory conditions.

Experimental Workflow

Caption: Workflow for Opioid Analysis in Whole Blood.

Application Note 2: Quantitative Analysis of Benzodiazepines in Urine by GC-MS

This protocol details a validated method for the quantification of several benzodiazepines in urine using Gas Chromatography-Mass Spectrometry (GC-MS) with deuterated internal standards.[4][5]

Experimental Protocol

1. Materials and Reagents

• Analytes and Internal Standards: Certified reference materials of benzodiazepines and their corresponding deuterated internal standards (e.g., Diazepam-d5, Nordiazepam-d5, Oxazepam-d5).[4]

• Enzyme: β-glucuronidase for hydrolysis.

• Solvents and Reagents: Acetonitrile (ACN), ethyl acetate, ammonium hydroxide, and a derivatizing agent such as N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA).

• Extraction Cartridges: Solid-phase extraction (SPE) cartridges.

2. Sample Preparation

• To 1 mL of urine, add the deuterated internal standard mixture.

• Add β-glucuronidase and incubate to hydrolyze the glucuronide metabolites.[4]

• Condition the SPE cartridge with appropriate solvents.

• Load the hydrolyzed urine sample onto the SPE cartridge.

• Wash the cartridge to remove interferences.

• Elute the benzodiazepines with an appropriate solvent.

• Evaporate the eluate to dryness under a stream of nitrogen.

• Derivatize the dried extract with MTBSTFA to improve chromatographic properties.[5]

• Reconstitute the derivatized sample in a suitable solvent for GC-MS analysis.

3. GC-MS Instrumentation and Conditions

• GC System: A gas chromatograph with a suitable capillary column (e.g., DB-5ms).

• Mass Spectrometer: A single quadrupole or triple quadrupole mass spectrometer.

• Injection Mode: Splitless.

• Carrier Gas: Helium.

• Oven Temperature Program: A programmed temperature ramp to separate the analytes.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) for each analyte and its deuterated internal standard.[4]

4. Data Analysis

• Quantification is based on the peak area ratio of the analyte to its deuterated internal standard.

• A multi-point calibration curve is generated to determine the concentration of the analytes in the samples.

Quantitative Data

The following table presents typical validation parameters for the GC-MS analysis of benzodiazepines in urine using deuterated internal standards.

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)
Diazepam	25 - 1000	25	< 6%	< 8%	94 - 105%
Nordiazepam	25 - 1000	25	< 7%	< 9%	93 - 106%
Oxazepam	50 - 2000	50	< 5%	< 7%	95 - 104%
Temazepam	50 - 2000	50	< 6%	< 8%	96 - 103%
Lorazepam	50 - 2000	50	< 8%	< 10%	92 - 107%

Data is representative and may vary based on specific instrumentation and laboratory conditions.

Experimental Workflow

Caption: Workflow for Benzodiazepine Analysis in Urine.

The use of deuterated internal standards is a fundamental practice in modern forensic toxicology for ensuring the accuracy and reliability of quantitative analyses.[1] As demonstrated in the provided protocols for opioid and benzodiazepine analysis, these standards are integral to mitigating the inherent variability of analytical procedures and the complexities of biological matrices. The detailed methodologies and validation data presented underscore the indispensable role of deuterated standards in generating defensible and high-quality forensic toxicological results.

References

• 1. Comparison of LC-MS-MS and GC-MS Analysis of Benzodiazepine Compounds Included in the Drug Demand Reduction Urinalysis Program - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. waters.com [waters.com]
• 4. Quantitation of benzodiazepines in blood and urine using gas chromatography-mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Analysis of 2-Methylpiperazine-d6 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylpiperazine is a chemical intermediate used in the synthesis of various pharmaceuticals and other commercial products. Its potential release into the environment during manufacturing, use, or disposal necessitates sensitive and reliable analytical methods for its monitoring in environmental matrices. The use of a stable isotope-labeled internal standard, such as 2-Methylpiperazine-d6, is crucial for accurate quantification by isotope dilution mass spectrometry (IDMS). This technique compensates for matrix effects and variations in sample preparation and instrument response, leading to highly accurate and precise results.

These application notes provide a framework for the quantitative analysis of 2-methylpiperazine in environmental samples using 2-Methylpiperazine-d6 as an internal standard, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Analytical Principle

The core of this analytical approach is isotope dilution analysis. A known amount of 2-Methylpiperazine-d6 is added to the environmental sample at the beginning of the sample preparation process. This "spiked" sample is then subjected to extraction and cleanup procedures. The analyte (2-methylpiperazine) and the internal standard (2-Methylpiperazine-d6) are co-extracted and analyzed by LC-MS/MS. Since the deuterated standard exhibits nearly identical chemical and physical properties to the native analyte, it experiences similar losses during sample processing and similar ionization suppression or enhancement in the mass spectrometer. By measuring the ratio of the signal from the analyte to the signal from the internal standard, the concentration of 2-methylpiperazine in the original sample can be accurately determined, irrespective of variations in recovery or matrix effects.

A generalized workflow for this analysis is presented below:

Caption: General workflow for the analysis of 2-methylpiperazine in environmental samples.

Experimental Protocols

Sample Preparation

The choice of sample preparation technique depends on the environmental matrix.

A. Water Samples (e.g., Wastewater, River Water)

Solid-Phase Extraction (SPE) is a commonly used and effective technique for the extraction and pre-concentration of polar compounds like 2-methylpiperazine from aqueous matrices.

Protocol for SPE of Water Samples:

• Sample Pre-treatment: Filter the water sample (e.g., 100 mL) through a 0.45 µm filter to remove particulate matter. Adjust the pH of the sample to >10 with a suitable base (e.g., ammonium hydroxide) to ensure 2-methylpiperazine is in its neutral form.

• Internal Standard Spiking: Add a known amount of 2-Methylpiperazine-d6 solution in methanol to the water sample to achieve a final concentration of, for example, 50 ng/L.

• SPE Cartridge Conditioning: Use a mixed-mode cation exchange SPE cartridge. Condition the cartridge sequentially with 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the pre-treated and spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove unretained interferences, followed by 5 mL of methanol to remove less polar interferences.

• Elution: Elute the analyte and internal standard with 5 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

B. Soil and Sediment Samples

For solid matrices, a liquid-solid extraction followed by cleanup is necessary.

Protocol for Extraction from Soil/Sediment Samples:

• Sample Preparation: Air-dry the soil or sediment sample and sieve it to remove large debris.

• Internal Standard Spiking: Weigh 5 g of the homogenized sample into a centrifuge tube. Add a known amount of 2-Methylpiperazine-d6 solution in methanol.

• Extraction: Add 10 mL of an appropriate extraction solvent (e.g., methanol or acetonitrile with 1% formic acid). Vortex the sample for 1 minute and then sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Re-extraction (Optional): Repeat the extraction step with a fresh portion of the extraction solvent for improved recovery. Combine the supernatants.

• Cleanup: The combined extract can be further cleaned up using SPE as described for water samples, after appropriate dilution with water.

• Evaporation and Reconstitution: Evaporate the final eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

A. Liquid Chromatography (LC) Conditions

A reversed-phase chromatographic separation is suitable for 2-methylpiperazine.

Parameter	Condition
Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 5% B, hold for 1 min, ramp to 95% B in 8 min, hold for 2 min, return to 5% B and equilibrate for 3 min.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

B. Mass Spectrometry (MS) Conditions

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM) is recommended.

Parameter	Condition
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

C. MRM Transitions

The specific MRM transitions for 2-methylpiperazine and 2-Methylpiperazine-d6 need to be optimized on the specific instrument used. However, based on their structures, the following transitions can be used as a starting point. The protonated molecule [M+H]+ will be the precursor ion.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)
2-Methylpiperazine	101.1	To be determined empirically	To be determined empirically
2-Methylpiperazine-d6	107.1	To be determined empirically	To be determined empirically

Note: The exact m/z values for the product ions should be determined by infusing a standard solution of each compound into the mass spectrometer and performing a product ion scan.

The logical relationship for MRM optimization is depicted below:

Caption: Workflow for MRM transition optimization.

Data Presentation and Method Performance

The following tables summarize the expected performance of a validated method for the analysis of 2-methylpiperazine in environmental samples. The values presented are indicative and should be established for each specific laboratory method and matrix.

Table 1: Method Detection and Quantification Limits

Parameter	Water (ng/L)	Soil (µg/kg)
Method Detection Limit (MDL)	1 - 5	0.1 - 0.5
Method Quantification Limit (MQL)	5 - 15	0.5 - 1.5

Table 2: Accuracy and Precision

Matrix	Spiking Level	Recovery (%)	Relative Standard Deviation (RSD, %)
Wastewater Effluent	20 ng/L	95 - 105	< 10
100 ng/L	92 - 108	< 8
River Water	20 ng/L	98 - 110	< 12
100 ng/L	96 - 107	< 10
Soil	5 µg/kg	88 - 102	< 15
25 µg/kg	90 - 105	< 12

Conclusion

The use of 2-Methylpiperazine-d6 as an internal standard provides a robust and reliable method for the quantitative analysis of 2-methylpiperazine in various environmental matrices. The detailed protocols for sample preparation and LC-MS/MS analysis, when properly validated, will enable researchers to obtain high-quality data for environmental monitoring and risk assessment. The key to a successful analysis lies in the careful optimization of each step, from sample extraction to the fine-tuning of mass spectrometry parameters.

Technical Notes & Optimization

Overcoming matrix effects with 2-Methylpiperazine-d6 in bioanalysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the use of 2-Methylpiperazine-d6 to overcome matrix effects in bioanalytical methods, particularly in LC-MS/MS assays.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methylpiperazine-d6 and why is it used in bioanalysis?

A1: 2-Methylpiperazine-d6 is a stable isotope-labeled (SIL) version of 2-Methylpiperazine. In bioanalysis, it serves as an ideal internal standard (IS) for quantitative assays involving the parent compound. Because it is chemically identical to the analyte but has a higher mass, it co-elutes chromatographically and experiences similar ionization effects in the mass spectrometer. This co-behavior allows it to accurately compensate for variations in sample preparation (e.g., extraction recovery) and signal suppression or enhancement caused by the sample matrix.

Q2: What are "matrix effects" and how do they impact my results?

A2: Matrix effects are the alteration of ionization efficiency for an analyte by the presence of co-eluting, undetected components in the sample matrix (e.g., salts, lipids, proteins from plasma or urine). This can lead to:

• Ion Suppression: The most common effect, where matrix components interfere with the ionization process, reducing the analyte signal and leading to under-quantification.

• Ion Enhancement: Less common, where matrix components increase the ionization efficiency, leading to over-quantification.

These effects compromise the accuracy, precision, and reproducibility of bioanalytical methods.

Q3: How does 2-Methylpiperazine-d6 specifically help overcome matrix effects?

A3: A stable isotope-labeled internal standard like 2-Methylpiperazine-d6 is the gold standard for mitigating matrix effects. Since it has nearly identical physicochemical properties to the analyte, it experiences the same degree of ion suppression or enhancement at the same retention time. By calculating the peak area ratio of the analyte to the internal standard, the variability introduced by the matrix is effectively normalized, leading to more accurate and reliable quantification.

Troubleshooting Guide

This guide addresses common issues encountered when using 2-Methylpiperazine-d6 to compensate for matrix effects.

Problem 1: High variability in analyte/IS peak area ratios between replicate injections of the same sample.

Possible Cause	Troubleshooting Action
Inconsistent Sample Preparation	Ensure precise and consistent pipetting for both the sample and the internal standard. Automate liquid handling steps if possible.
Poor Chromatographic Peak Shape	Optimize the mobile phase, gradient, and column temperature to ensure symmetrical, Gaussian peaks for both the analyte and 2-Methylpiperazine-d6.
IS Purity Issues	Verify the isotopic and chemical purity of your 2-Methylpiperazine-d6 standard. Contamination can lead to inconsistent responses.
Instrument Instability	Check the LC-MS/MS system for leaks, pump fluctuations, or inconsistent spray in the ion source. Run system suitability tests to confirm stability.

Problem 2: The IS-normalized matrix factor is not close to 1.0 (e.g., <0.85 or >1.15).

Possible Cause	Troubleshooting Action
Differential Matrix Effects	The analyte and 2-Methylpiperazine-d6 may not be experiencing the exact same ionization suppression/enhancement. This can happen if they are not perfectly co-eluting. Adjust chromatography to ensure maximum peak overlap.
Suboptimal Sample Cleanup	The sample extraction method (e.g., protein precipitation) may not be sufficient to remove interfering matrix components like phospholipids.[1] Consider a more rigorous cleanup method like liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[1][2]
Incorrect IS Concentration	An incorrect concentration of the internal standard can affect the normalization process. Double-check the preparation of the IS spiking solution.

Problem 3: Low or inconsistent recovery of the analyte and/or internal standard.

Possible Cause	Troubleshooting Action
Inefficient Extraction	The chosen extraction solvent or SPE sorbent may not be optimal for your analyte. Screen different solvents (for LLE) or sorbents/wash/elution conditions (for SPE) to maximize recovery.
Analyte Instability	The analyte or IS may be degrading during sample collection, storage, or processing.[3] Investigate stability under different conditions (e.g., freeze-thaw cycles, bench-top stability).
Adsorption to Labware	Analytes can adsorb to plastic or glass surfaces. Try using different types of collection tubes or adding a small amount of organic solvent or surfactant to the sample.

Visualizing the Troubleshooting Process

The following workflow provides a systematic approach to diagnosing and resolving matrix effects.

References

• 1. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Preventing isotopic exchange of 2-Methylpiperazine-d6 in protic solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals on the handling and use of 2-Methylpiperazine-d6 in protic solvents, with a focus on preventing unwanted isotopic exchange.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving 2-Methylpiperazine-d6 in protic solvents.

Q1: My analytical results show a loss of deuterium from 2-Methylpiperazine-d6 after sample preparation. What are the likely causes?

A1: Loss of deuterium, or isotopic back-exchange, in protic solvents is primarily influenced by pH, temperature, and exposure time. The protons on the carbons adjacent to the nitrogen atoms in the piperazine ring are susceptible to exchange with protons from the solvent. This exchange is catalyzed by both acid and base.

Q2: I am using 2-Methylpiperazine-d6 as an internal standard for LC-MS analysis with a mobile phase containing water and methanol. How can I minimize isotopic exchange during the analysis?

A2: To minimize isotopic exchange during LC-MS analysis, consider the following:

• Mobile Phase pH: Adjust the pH of your aqueous mobile phase to a range of 2.5-4.5. The rate of H-D exchange for many compounds is at its minimum in this acidic range.

• Temperature Control: Use a cooled autosampler (e.g., 4 °C) to store your samples before injection. If your LC system has a column thermostat, keeping the column at a lower temperature can also help, though this may affect your chromatography.

• Minimize Residence Time: Keep the time from sample preparation to injection as short as possible. Avoid letting samples sit at room temperature for extended periods.

Q3: Can the type of protic solvent affect the rate of isotopic exchange?

Q4: I suspect my stock solution of 2-Methylpiperazine-d6 in methanol has degraded over time. How can I check its isotopic purity?

A4: The isotopic purity of your 2-Methylpiperazine-d6 stock solution can be assessed using the following analytical techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry can be used to determine the distribution of isotopologues (molecules with different numbers of deuterium atoms).[1] A shift in the isotopic distribution towards lower masses would indicate deuterium loss.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect the appearance of proton signals at positions that should be deuterated.[1][2] Quantitative NMR (qNMR) can provide a precise measurement of the isotopic enrichment.

Frequently Asked Questions (FAQs)

Q: What are the optimal storage conditions for a stock solution of 2-Methylpiperazine-d6 in a protic solvent like methanol or water?

A: For optimal stability and to minimize isotopic exchange, stock solutions of 2-Methylpiperazine-d6 in protic solvents should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C.

• pH: If preparing an aqueous stock solution, buffer it to a slightly acidic pH (e.g., pH 4-5).

• Inert Atmosphere: For long-term storage, consider overlaying the solution with an inert gas like argon or nitrogen to prevent exposure to atmospheric moisture and CO₂, which can alter the pH.

Q: At which positions on the 2-Methylpiperazine-d6 molecule is isotopic exchange most likely to occur?

A: The deuterium atoms on the carbon atoms alpha (adjacent) to the nitrogen atoms are the most susceptible to exchange. This is due to the electron-withdrawing nature of the nitrogen, which can stabilize a carbanionic intermediate that facilitates the exchange with solvent protons.

Q: How does temperature affect the rate of isotopic exchange?

A: The rate of isotopic exchange increases with temperature. As a general rule, for every 10°C increase in temperature, the rate of many chemical reactions, including isotopic exchange, can double or triple. Therefore, keeping solutions of 2-Methylpiperazine-d6 as cold as possible during storage and handling is crucial.

Q: Is it better to use aprotic or protic solvents for stock solutions?

A: Whenever possible, preparing stock solutions in aprotic solvents (e.g., acetonitrile, DMSO) is recommended to eliminate the source of exchanging protons. If the experimental workflow requires the use of a protic solvent, the stock solution should be prepared at a high concentration so that only a small volume needs to be added to the aqueous sample, thereby minimizing the overall exposure to the protic environment.

Data Summary

The following table summarizes the expected qualitative impact of various experimental parameters on the isotopic stability of 2-Methylpiperazine-d6 in protic solvents, based on general chemical principles.

Parameter	Condition	Expected Impact on Isotopic Stability	Rationale
pH	Low (2.5 - 4.5)	High Stability	The rate of both acid- and base-catalyzed exchange is minimized in this range.
Neutral (~7)	Moderate Stability	Exchange can occur, and the rate is higher than at low pH.
High (> 8)	Low Stability	Base-catalyzed exchange is significantly accelerated.
Temperature	Low (≤ 4°C)	High Stability	The activation energy barrier for exchange is less frequently overcome.
Room Temperature (~25°C)	Moderate Stability	Exchange rates are significantly higher than at low temperatures.
Elevated (> 40°C)	Low Stability	Isotopic exchange is likely to be rapid.
Solvent	Aprotic (e.g., Acetonitrile)	Very High Stability	No source of exchangeable protons.
Protic (e.g., Methanol)	Moderate to High Stability	Exchange is possible but may be slower than in water.
Aqueous (Water)	Moderate Stability	Water is an effective proton donor and can facilitate exchange.

Experimental Protocols

Protocol for Assessing the Isotopic Stability of 2-Methylpiperazine-d6

This protocol provides a framework for empirically determining the stability of 2-Methylpiperazine-d6 under specific experimental conditions.

1. Materials:

• 2-Methylpiperazine-d6
• Protic solvent of interest (e.g., water, methanol, mobile phase)
• Appropriate buffers to adjust pH (e.g., phosphate, acetate)
• High-resolution LC-MS system
• NMR spectrometer (optional)

2. Procedure:

• Prepare a stock solution of 2-Methylpiperazine-d6 in an aprotic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).
• Prepare test solutions by diluting the stock solution into the protic solvent(s) of interest at various pH values (e.g., 3, 5, 7, 9).
• Incubate the test solutions at different temperatures (e.g., 4°C, 25°C, 40°C).
• At specified time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot from each test solution.
• Immediately analyze the aliquots by high-resolution LC-MS.

• Monitor the mass-to-charge ratio (m/z) of 2-Methylpiperazine-d6 and any potential lower mass isotopologues (d5, d4, etc.).
• Calculate the percentage of the initial d6 isotopologue remaining at each time point.

• (Optional) NMR Analysis: For a more detailed analysis, prepare a higher concentration sample and acquire a ¹H NMR spectrum to observe the appearance of proton signals corresponding to the deuterated positions.

3. Data Analysis:

• Plot the percentage of 2-Methylpiperazine-d6 remaining versus time for each condition (pH, temperature, solvent).
• From these plots, determine the conditions under which the isotopic purity remains acceptable for the duration of your experiment.

Visualizations

Caption: Proposed mechanism of isotopic exchange at the alpha-carbon.

Caption: Troubleshooting decision tree for unexpected isotopic exchange.

Caption: Experimental workflow for assessing isotopic stability.

References

• 1. CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum - Google Patents [patents.google.com]
• 2. resolvemass.ca [resolvemass.ca]

Technical Support Center: Optimizing 2-Methylpiperazine-d6 Concentration as an Internal Standard

This technical support center is designed for researchers, scientists, and drug development professionals utilizing 2-Methylpiperazine-d6 as an internal standard in quantitative bioanalysis. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments, ensuring the accuracy and reliability of your results.

Troubleshooting Guide

This guide addresses common problems encountered when optimizing the concentration of 2-Methylpiperazine-d6 as an internal standard (IS) in LC-MS/MS assays.

Q1: Why is the signal intensity of 2-Methylpiperazine-d6 highly variable across my analytical run?

A1: High variability in the internal standard signal can compromise the precision and accuracy of your assay. Several factors could be the cause:

• Inconsistent Sample Preparation: Ensure that the internal standard is added precisely and consistently to every sample, including calibrators and quality controls (QCs). Automated liquid handlers can improve precision.

• Matrix Effects: Co-eluting compounds from the biological matrix can suppress or enhance the ionization of 2-Methylpiperazine-d6.[1][2] Differential matrix effects between the analyte and the IS can occur if they do not co-elute perfectly.[1]

  • Solution: Improve sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[3] You can also optimize the chromatography to separate the IS from the interfering matrix components.

• Analyte-Induced Suppression: At high concentrations, the analyte itself can suppress the ionization of the internal standard.

• Instability: 2-Methylpiperazine-d6 may be unstable in the sample matrix or the autosampler. Conduct stability tests to assess its integrity under your experimental conditions.

Q2: My calibration curve is non-linear, especially at the high end. What could be the issue?

A2: Non-linearity in the calibration curve can be caused by several factors related to the internal standard concentration:

• IS Concentration Too Low: If the concentration of 2-Methylpiperazine-d6 is too low, its signal may be close to the background noise, leading to poor precision and affecting the linearity of the analyte/IS response ratio.

• IS Concentration Too High: An excessively high concentration of the internal standard can lead to detector saturation or cause ion suppression of the analyte.

• Cross-Contamination: Ensure that the analyte stock solution is not contaminated with the internal standard and vice versa.

Q3: I am observing poor accuracy and precision in my QC samples. How can I troubleshoot this?

A3: Poor accuracy and precision are often indicative of a suboptimal internal standard concentration or its inability to compensate for analytical variability.

• Evaluate Co-elution: A slight difference in retention time between the analyte and 2-Methylpiperazine-d6, known as the deuterium isotope effect, can lead to differential matrix effects and compromise accuracy.[1]

  • Solution: Adjust chromatographic conditions to ensure complete co-elution of the analyte and the internal standard.

• Assess Recovery: The extraction recovery of the analyte and 2-Methylpiperazine-d6 should be similar and consistent. If the recovery is significantly different, the IS will not effectively compensate for losses during sample preparation.

• Re-optimize IS Concentration: The optimal concentration of the internal standard should be close to that of the analyte in the middle of the calibration range. It is advisable to test a range of IS concentrations to find the one that provides the best accuracy and precision.

Below is a workflow diagram to guide you through the troubleshooting process for optimizing the concentration of 2-Methylpiperazine-d6.

Troubleshooting workflow for internal standard optimization.

Frequently Asked Questions (FAQs)

Q1: What is the ideal concentration for 2-Methylpiperazine-d6 as an internal standard?

A1: There is no single ideal concentration, as it depends on the specific assay and the expected concentration range of the analyte. A general guideline is to use a concentration that is in the mid-range of the calibration curve for the analyte. For piperazine derivatives, concentrations around 100 ng/mL have been used effectively in plasma samples.[4] It is crucial to experimentally determine the optimal concentration that yields the best performance in terms of accuracy, precision, and linearity.

Q2: Can I use one stock solution of 2-Methylpiperazine-d6 to prepare both my calibrators and QCs?

A2: It is generally recommended to use separate stock solutions for preparing calibration standards and quality control samples to avoid potential analytical bias. However, if the accuracy and stability of the stock solution have been thoroughly verified, using the same stock solution may be acceptable.

Q3: How do I assess the matrix effect when using 2-Methylpiperazine-d6?

A3: The matrix effect can be quantitatively assessed by comparing the response of 2-Methylpiperazine-d6 in a post-extraction spiked matrix sample to its response in a neat solution at the same concentration. The matrix factor is calculated as the ratio of the peak area in the presence of the matrix to the peak area in the absence of the matrix. A value less than 1 indicates ion suppression, while a value greater than 1 suggests ion enhancement. The coefficient of variation (CV) of the matrix factor across at least six different lots of the matrix should not exceed 15%.[5]

Q4: What are the acceptance criteria for accuracy and precision during method validation with an internal standard?

A4: According to FDA guidelines for bioanalytical method validation, the mean concentration of QC samples should be within ±15% of the nominal value, except for the Lower Limit of Quantitation (LLOQ), which should be within ±20%.[5] The precision, determined as the percent coefficient of variation (%CV), should not exceed 15% for all QC levels, except for the LLOQ, where it should not exceed 20%.[5]

Quantitative Data Summary

The following tables provide representative quantitative data from studies on piperazine derivatives using deuterated internal standards. This data can serve as a reference for what to expect during your method development and validation.

Table 1: Linearity and Sensitivity of Piperazine Derivatives using a Deuterated Internal Standard

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)	Reference
BZP	0 - 10,000	16	> 0.99	[6]
TFMPP	0 - 10,000	8	> 0.99	[6]
mCPP	1 - 1000	1	> 0.99	[7]

BZP: 1-Benzylpiperazine, TFMPP: 1-(3-Trifluoromethylphenyl)piperazine, mCPP: 1-(3-Chlorophenyl)piperazine

Table 2: Recovery and Matrix Effect for Piperazine Analogs with Deuterated Internal Standards

Analyte	Matrix	Recovery (%)	Matrix Effect (%)	Reference
Piperazine Derivatives	Serum	72 - 90	65 - 118	[8]
BZP	Plasma	79 - 96	Not Reported	[6]
TFMPP	Plasma	79 - 96	Not Reported	[6]

Experimental Protocols

Below are representative experimental protocols for the use of a deuterated piperazine internal standard in a bioanalytical LC-MS/MS method. These should be adapted and optimized for your specific analyte and matrix.

Preparation of Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh the required amount of 2-Methylpiperazine-d6 and dissolve it in methanol to obtain a final concentration of 1 mg/mL.

• Working Solution (e.g., 1 µg/mL): Dilute the stock solution with methanol or an appropriate solvent to achieve the desired working concentration. For instance, a 1 µg/mL working solution can be prepared for spiking into samples.

Sample Preparation from Human Plasma (Protein Precipitation)

This protocol is adapted from a method for a piperazine derivative using a deuterated internal standard.[3]

• Sample Aliquoting: Pipette 100 µL of human plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the 2-Methylpiperazine-d6 working solution (concentration to be optimized based on analyte response) to the plasma sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the sample.

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

Representative LC-MS/MS Conditions

These conditions are based on the analysis of piperazine derivatives and should be optimized for your specific application.[3]

• LC System: High-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: An optimized gradient program to ensure good separation.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor-to-product ion transitions for both the analyte and 2-Methylpiperazine-d6. These transitions must be optimized for your specific compounds.

The following diagram illustrates the general workflow for bioanalytical method validation, which is essential after optimizing the internal standard concentration.

Bioanalytical method validation workflow.

References

• 1. myadlm.org [myadlm.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. scholars.direct [scholars.direct]
• 7. Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Peak Shape with 2-Methylpiperazine-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor peak shape during the chromatographic analysis of 2-Methylpiperazine-d6.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for 2-Methylpiperazine-d6 in chromatography?

Poor peak shape, such as tailing, fronting, or splitting, for 2-Methylpiperazine-d6 can stem from several factors. Due to its basic nature, interactions with acidic silanol groups on silica-based columns are a primary cause of peak tailing in HPLC.[1] In gas chromatography (GC), issues can arise from the compound's polarity, leading to interactions with active sites in the inlet or on the column. For deuterated compounds like 2-Methylpiperazine-d6, the chromatographic isotope effect can also lead to peak splitting or broadening, where it elutes slightly differently from its non-deuterated analog.[2][3]

Q2: Why is my 2-Methylpiperazine-d6 peak tailing in reversed-phase HPLC?

Peak tailing of basic compounds like 2-Methylpiperazine-d6 in reversed-phase HPLC is often due to secondary interactions between the basic amine groups of the analyte and acidic silanol groups on the surface of the silica-based stationary phase.[1] These interactions can be mitigated by using a mobile phase with a suitable pH to suppress the ionization of either the analyte or the silanol groups, or by using an end-capped column where the silanol groups are deactivated.

Q3: My 2-Methylpiperazine-d6 peak is splitting. What could be the cause?

Peak splitting for a deuterated standard can be a unique challenge. A primary reason is the chromatographic isotope effect (CIE), where the deuterated compound separates from the non-deuterated analog due to slight differences in their physicochemical properties.[2] This effect is influenced by the number and position of the deuterium atoms. Other general causes of peak splitting for any compound include a void or blockage in the column, an issue with the injector, or the use of an inappropriate sample solvent.[4]

Q4: Can the choice of solvent affect the peak shape of 2-Methylpiperazine-d6?

Yes, the sample solvent can significantly impact peak shape. Injecting a sample in a solvent that is much stronger than the mobile phase can lead to peak distortion, including fronting or splitting. It is always recommended to dissolve the sample in the initial mobile phase or a weaker solvent whenever possible.

Q5: How does mobile phase pH affect the chromatography of 2-Methylpiperazine-d6?

As a basic compound, the retention and peak shape of 2-Methylpiperazine-d6 are highly dependent on the mobile phase pH. At a low pH, the amine groups will be protonated, which can lead to strong interactions with ionized silanol groups on the column, causing tailing. At a higher pH, the compound will be in its free base form, which can reduce these interactions but may not be suitable for all column types. Careful optimization of the mobile phase pH is crucial for achieving good peak shape.

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Poor Peak Shape

A systematic approach is essential for identifying the root cause of poor peak shape. The following workflow can help you diagnose the issue.

References

• 1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholars.direct [scholars.direct]

Technical Support Center: 2-Methylpiperazine-d6 &amp; Ion Suppression

Welcome to the technical support center for addressing ion suppression issues when using 2-Methylpiperazine-d6 in LC-MS/MS bioanalysis. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern in LC-MS/MS analysis?

Ion suppression is a type of matrix effect that results in a decreased response of the analyte in the mass spectrometer.[1] It happens when molecules that co-elute with the analyte of interest interfere with the ionization process in the MS source, which in turn reduces the number of analyte ions that reach the detector.[1][2] This phenomenon can negatively impact the accuracy, precision, and sensitivity of quantitative analyses, which is a significant concern.[1][3] Common sources of ion suppression in complex biological matrices include salts, lipids, and proteins.[3][4]

Q2: How is 2-Methylpiperazine-d6, as a deuterated internal standard, supposed to correct for ion suppression?

Deuterated internal standards (d-IS), also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects like ion suppression.[1][3] Because they are chemically almost identical to the analyte (2-Methylpiperazine), they are expected to have the same behavior during sample preparation, chromatography, and ionization. The key assumption is that the analyte and the d-IS will co-elute and therefore experience the same degree of ion suppression.[5] By adding a known amount of 2-Methylpiperazine-d6 to all samples, calibrators, and quality controls, the ratio of the analyte's response to the d-IS's response is used for quantification. This ratiometric measurement helps to normalize variations in signal intensity caused by matrix effects, leading to more accurate and precise results.[1][3]

Q3: My results are inconsistent even though I am using 2-Methylpiperazine-d6. Can a deuterated internal standard fail to compensate for ion suppression?

Yes, it is a common misconception that deuterated internal standards will always perfectly correct for ion suppression.[6] This failure to compensate is often referred to as "differential matrix effects".[3][5] The most common reasons for this failure include:

• Chromatographic Shift (Isotope Effect): The substitution of hydrogen with deuterium can slightly alter the physicochemical properties of a molecule, leading to a small difference in retention time between the analyte and the d-IS on a reversed-phase column.[3][5] If this separation causes them to elute into regions with different levels of co-eluting matrix components, they will experience different degrees of ion suppression, leading to inaccurate quantification.[3]

• Interference from Matrix Components: A component in the matrix might have the same mass-to-charge ratio (m/z) as the internal standard, leading to an artificially high signal for the internal standard and an underestimation of the analyte concentration.[3]

• Impurity in the Internal Standard: The deuterated internal standard might contain the unlabeled analyte as an impurity. This will contribute to the analyte's signal, leading to a positive bias, especially at lower concentrations.[3]

• Analyte-Internal Standard Interaction: The analyte and its deuterated internal standard can suppress each other's ionization, especially at high concentrations.[7]

Troubleshooting Guide

If you are experiencing issues with ion suppression despite using 2-Methylpiperazine-d6, follow this troubleshooting guide.

Issue 1: Poor reproducibility of the analyte/internal standard area ratio.

This is a primary indicator that 2-Methylpiperazine-d6 is not effectively compensating for matrix effects.[3]

Workflow for Troubleshooting Poor Analyte/IS Ratio Reproducibility

Caption: Troubleshooting workflow for poor analyte/internal standard ratio reproducibility.

Issue 2: Low analyte signal despite using an internal standard.

This may indicate severe ion suppression that is affecting both the analyte and the internal standard.

Strategies to Mitigate Severe Ion Suppression

Strategy	Description	Pros	Cons
Improve Sample Preparation	Switch from protein precipitation to a more rigorous technique like Solid-Phase Extraction (SPE) to remove a larger portion of interfering matrix components.[5][8]	Highly effective at reducing matrix effects.[8]	Can be more time-consuming and expensive.
Optimize Chromatography	Modify the LC method to separate the analyte and internal standard from the regions of ion suppression. This can involve adjusting the gradient, flow rate, or trying a different column chemistry.[1]	Can be a very effective and cost-efficient solution.	May require significant method redevelopment.
Dilute the Sample	Diluting the sample can reduce the concentration of matrix components, thereby lessening ion suppression.[5]	Simple and quick to implement.	May compromise the limit of quantification (LOQ) if the analyte concentration is low.
Change Ionization Source	If available, switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) may help, as APCI is generally less susceptible to ion suppression.[2][9]	Can significantly reduce ion suppression.	May not be suitable for all analytes and may require a different instrument.
Use Metal-Free Systems	For certain compounds, interactions with stainless steel components of the LC system can cause signal loss. Using PEEK-lined columns and tubing can mitigate this.[5][10]	Can improve peak shape and recovery for chelating compounds.[10]	Not a universal solution for all types of ion suppression.

Key Experimental Protocols

Protocol for Post-Column Infusion to Detect Ion Suppression

This experiment helps to identify at which retention times co-eluting matrix components are causing ion suppression.[1][5]

Objective: To visualize and locate regions of ion suppression in the chromatogram.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-union

• Standard solution of 2-Methylpiperazine

• Blank matrix extract (e.g., plasma sample prepared without the analyte)

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase used for the assay.

• Using a syringe pump and a tee-union, continuously infuse a dilute solution of 2-Methylpiperazine into the mobile phase stream between the analytical column and the mass spectrometer.

• Allow the system to stabilize to obtain a constant, elevated baseline signal for 2-Methylpiperazine.

• Inject a blank matrix extract.

• Monitor the signal of the infused analyte. A dip in the baseline indicates a region of ion suppression, while a rise indicates ion enhancement.

Workflow for Post-Column Infusion Experiment

Caption: Experimental setup for a post-column infusion experiment.

Protocol for Solid-Phase Extraction (SPE) of 2-Methylpiperazine

SPE is a sample preparation technique that is more effective than protein precipitation at removing interfering matrix components.[8]

Objective: To clean up the biological sample and reduce ion suppression.

Materials:

• Mixed-mode cation exchange SPE cartridge

• Methanol (for conditioning)

• Water (for equilibration)

• Sample pre-treated with an acid (e.g., formic acid)

• Elution solvent (e.g., 5% ammonium hydroxide in methanol)

Procedure:

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of water through the cartridge.

• Sample Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with a weak organic solvent to remove neutral and acidic interferences.

• Elution: Elute the 2-Methylpiperazine with the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Logical Workflow for SPE

Caption: A typical workflow for Solid-Phase Extraction (SPE).

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. myadlm.org [myadlm.org]
• 7. Internal standard signal suppression by co-eluting analyte in isotope dilution LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 10. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Chromatography of 2-Methylpiperazine-d6

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the impact of the isotopic effect on the chromatography of 2-Methylpiperazine-d6.

Frequently Asked Questions (FAQs)

Q1: What is the primary impact of deuterium substitution on the chromatographic behavior of 2-Methylpiperazine-d6 compared to its non-deuterated counterpart?

The primary impact is a phenomenon known as the "chromatographic isotope effect," where 2-Methylpiperazine-d6 typically elutes slightly earlier than 2-Methylpiperazine.[1] This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to subtle differences in intermolecular interactions with the stationary phase of the chromatography column.

Q2: How significant is the retention time shift between 2-Methylpiperazine and 2-Methylpiperazine-d6?

The exact retention time shift can vary depending on the chromatographic conditions (e.g., column chemistry, mobile phase composition, temperature, and flow rate). However, based on studies of similar deuterated piperazine derivatives, a small but noticeable shift is expected. For instance, in the analysis of other piperazine derivatives and their deuterated analogs, the deuterated compounds consistently eluted earlier.

Estimated Retention Time Data:

Compound	Estimated Retention Time (minutes)	Expected Shift (Δt_R)
2-Methylpiperazine	~4.46	N/A
2-Methylpiperazine-d6	< 4.46	Negative

Note: The estimated retention time for 2-Methylpiperazine is based on a reported HPLC method.[2] The actual retention times and the magnitude of the shift for 2-Methylpiperazine-d6 will be method-dependent.

Q3: Can 2-Methylpiperazine-d6 be used as an internal standard for the quantification of 2-Methylpiperazine?

Yes, 2-Methylpiperazine-d6 is an excellent internal standard for the quantification of 2-Methylpiperazine, particularly in LC-MS applications.[3][4] Because their physicochemical properties are nearly identical, the deuterated standard co-elutes very closely with the analyte, effectively compensating for variations in sample preparation, injection volume, and matrix effects.[3][5]

Q4: Will the isotopic effect impact peak shape and resolution?

The isotopic effect on peak shape is generally minimal. Both 2-Methylpiperazine and 2-Methylpiperazine-d6 are expected to exhibit similar peak shapes under the same chromatographic conditions. However, the slight retention time difference may necessitate a chromatographic system with sufficient resolution to distinguish between the two compounds, especially if baseline separation is required for specific applications.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of 2-Methylpiperazine-d6.

Problem	Possible Cause(s)	Suggested Solution(s)
Co-elution or Poor Resolution of 2-Methylpiperazine and 2-Methylpiperazine-d6	- Insufficient column efficiency. - Inappropriate mobile phase composition. - High flow rate.	- Use a column with a higher theoretical plate count. - Optimize the mobile phase by adjusting the organic modifier concentration or pH. - Reduce the flow rate to allow for better separation.
Variable Retention Times	- Fluctuations in column temperature. - Inconsistent mobile phase preparation. - Column degradation.	- Use a column oven to maintain a stable temperature. - Ensure accurate and consistent preparation of the mobile phase. - Use a guard column and replace the analytical column if performance deteriorates.
Peak Tailing	- Secondary interactions with the stationary phase. - Active sites on the column. - Sample overload.	- Add a competing base (e.g., triethylamine) to the mobile phase. - Use a column with end-capping. - Reduce the sample concentration.
Ghost Peaks	- Carryover from previous injections. - Contamination in the mobile phase or system.	- Implement a thorough needle wash program. - Inject a blank solvent to identify the source of contamination. - Use high-purity solvents for the mobile phase.

Experimental Protocols

Recommended HPLC Method for 2-Methylpiperazine Analysis

This method can be used as a starting point for the analysis of 2-Methylpiperazine and can be adapted for the simultaneous analysis of its deuterated analog.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size[2]
Mobile Phase	Acetonitrile:Methanol:Diethylamine (90:10:0.1, v/v/v)
Flow Rate	1.0 mL/min[2]
Column Temperature	35°C
Injection Volume	10 µL
Detection	UV at 210 nm (Note: Derivatization may be needed for enhanced sensitivity)[2]

Sample Preparation:

• Accurately weigh and dissolve the sample in the mobile phase to a known concentration.

• If using 2-Methylpiperazine-d6 as an internal standard, spike a known amount into all samples, calibration standards, and quality control samples.

• Filter the samples through a 0.45 µm filter before injection.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the chromatography of 2-Methylpiperazine-d6.

Caption: Workflow for the quantitative analysis of 2-Methylpiperazine using a deuterated internal standard.

Caption: A logical troubleshooting flowchart for common chromatographic issues.

References

• 1. myadlm.org [myadlm.org]
• 2. pharmatutor.org [pharmatutor.org]
• 3. resolvemass.ca [resolvemass.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Ensuring Co-elution of 2-Methylpiperazine-d6

Welcome to our dedicated support center for addressing challenges with the co-elution of 2-Methylpiperazine-d6 as an internal standard in Liquid Chromatography-Mass Spectrometry (LC-MS/MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Methylpiperazine-d6 eluting at a slightly different retention time than the unlabeled analyte?

A1: A slight retention time shift between a deuterated internal standard and its non-deuterated analyte is a known phenomenon in reversed-phase chromatography, often referred to as the "chromatographic isotope effect".[1][2] The substitution of hydrogen with heavier deuterium atoms can lead to minor differences in the physicochemical properties of the molecule, affecting its interaction with the stationary phase and resulting in the deuterated standard typically eluting slightly earlier.[3]

Q2: Can a lack of perfect co-elution between 2-Methylpiperazine-d6 and the analyte affect my quantitative results?

A2: Yes, a lack of complete co-elution can compromise the accuracy and precision of your quantification.[4] If the analyte and internal standard elute at different times, they may be subjected to different degrees of matrix effects (ion suppression or enhancement), leading to variability in their ionization efficiency and an inaccurate analyte/internal standard peak area ratio.[4][5]

Q3: My 2-Methylpiperazine-d6 internal standard shows a signal at the mass transition of the unlabeled analyte. What is the cause of this?

A3: This issue typically arises from the presence of unlabeled 2-Methylpiperazine as an impurity in the deuterated internal standard.[1][4] This can lead to a positive bias in your results, especially at the lower limit of quantification. It is crucial to assess the purity of your internal standard.[1][4]

Q4: Can the pH of my mobile phase affect the co-elution of 2-Methylpiperazine-d6?

A4: Yes, the pH of the mobile phase can significantly influence the retention and selectivity of ionizable compounds like 2-Methylpiperazine.[3] Adjusting the pH can alter the ionization state of both the analyte and the internal standard, thereby affecting their interaction with the stationary phase and potentially improving co-elution.

Q5: Is it possible for the deuterium atoms on 2-Methylpiperazine-d6 to exchange with hydrogen atoms from the solvent?

A5: Deuterium-hydrogen back-exchange can occur, particularly if the deuterium labels are on acidic or basic sites of the molecule.[1] This can be influenced by the pH of the mobile phase or sample diluent and can alter the concentration of the deuterated standard over time.[1] It is advisable to avoid storing deuterated compounds in strongly acidic or basic solutions.[6]

Troubleshooting Guide

This guide provides systematic solutions to common problems encountered when using 2-Methylpiperazine-d6 as an internal standard.

Problem	Possible Cause(s)	Solution(s)
Retention time shift between analyte and 2-Methylpiperazine-d6	Chromatographic Isotope Effect: Deuteration can alter the retention behavior.[2]	Optimize Chromatography: - Mobile Phase: Adjust the organic modifier percentage (e.g., acetonitrile, methanol).[3] - Gradient: Employ a shallower gradient to increase the interaction time with the stationary phase.[3] - Column Chemistry: Consider a column with a different stationary phase (e.g., C18, Phenyl-Hexyl) to alter selectivity.[4][7] - Temperature: Modify the column temperature; lower temperatures often increase retention and may improve resolution.[3]
Inconsistent or high variability in the Analyte/IS peak area ratio	Differential Ion Suppression/Enhancement: Lack of co-elution exposes the analyte and IS to different matrix components.[2][4]	Ensure Co-elution: Overlay the chromatograms of the analyte and 2-Methylpiperazine-d6 to visually inspect for separation.[1][4] Implement the chromatographic optimization strategies mentioned above to achieve better co-elution.
Variable Matrix Effects: The composition of the biological matrix differs between samples, causing inconsistent ion suppression.[2]	Improve Sample Preparation: Implement a more rigorous sample clean-up method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components.
Signal from unlabeled analyte detected in the 2-Methylpiperazine-d6 standard	Isotopic Impurity: The deuterated standard contains a significant amount of the non-deuterated analyte.[1][4]	Assess Purity: Inject a high-concentration solution of the 2-Methylpiperazine-d6 standard alone and monitor the mass transition of the unlabeled analyte.[1][4] Review Certificate of Analysis (CoA): Check the CoA for the stated isotopic purity.[4] Contact Supplier: If significant impurity is detected, obtain a higher purity batch.[1][4]
Drifting or decreasing internal standard signal over a run sequence	Adsorption to LC System: The internal standard may adsorb to tubing, valves, or the column.[1]	System Passivation: Condition the LC system by injecting several high-concentration samples before the analytical run to saturate active sites. Modify Mobile Phase: Add a small amount of a competing amine or adjust the pH to reduce adsorption.
Deuterium-Hydrogen Back-Exchange: Deuterium atoms are exchanging with hydrogen from the solvent.[1][6]	Solvent Check: Ensure the mobile phase and sample diluent are not strongly acidic or basic.[6] Prepare fresh solutions. Stability Assessment: Conduct stability tests of the internal standard in the sample matrix and processing solvents.

Experimental Protocols

Representative LC-MS/MS Method for 2-Methylpiperazine Analysis

This protocol provides a general framework. Specific parameters should be optimized for your instrument and application.

• Sample Preparation (Protein Precipitation)

  • To 100 µL of the plasma sample, add 25 µL of the 2-Methylpiperazine-d6 internal standard working solution.

  • Vortex for 30 seconds.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• Chromatographic Conditions

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • Gradient:

    Time (min)	%B
    0.0	5
    0.5	5
    3.0	95
    4.0	95
    4.1	5

    | 5.0 | 5 |

• Mass Spectrometry Conditions

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Multiple Reaction Monitoring (MRM) Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)
    2-Methylpiperazine	101.1	56.1

    | 2-Methylpiperazine-d6 | 107.2 | 60.1 |

  • Instrument-specific parameters like collision energy, declustering potential, and source temperature should be optimized.

Visualizations

Caption: A typical experimental workflow for the quantification of 2-Methylpiperazine.

Caption: A logical workflow for troubleshooting inaccurate quantification results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

Technical Support Center: Stability of 2-Methylpiperazine-d6 in Biological Matrices

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, handling, and analysis of 2-Methylpiperazine-d6 in various biological matrices. The following information is based on established best practices and data from structurally related piperazine compounds. It is crucial to perform compound-specific validation for your particular experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-Methylpiperazine-d6 in plasma, whole blood, and urine?

A1: While specific long-term stability data for 2-Methylpiperazine-d6 is limited, general recommendations based on the stability of other piperazine derivatives suggest that samples should be stored frozen, preferably at -20°C or -80°C, for long-term storage to minimize degradation.[1][2] For short-term storage, refrigeration at 4°C is acceptable for a limited time.[1][2] Room temperature storage should be avoided as it can lead to significant analyte loss.[1][2] For urine samples, storage at -70°C can maintain the stability of similar compounds for at least 14 months.

Q2: How do freeze-thaw cycles affect the stability of 2-Methylpiperazine-d6?

A2: Repeated freeze-thaw cycles should be avoided as they can lead to the degradation of the analyte.[1] It is recommended to aliquot samples into smaller volumes before freezing to avoid the need for repeated thawing of the entire sample. A study on a diverse set of compounds showed that multiple freeze-thaw cycles can impact compound integrity.[3][4] Stability assessments should include subjecting the analyte to at least three freeze-thaw cycles to mimic sample handling during analysis.[5]

Q3: What is the expected short-term (bench-top) stability of 2-Methylpiperazine-d6 in biological matrices?

A3: Based on related compounds, 2-Methylpiperazine-d6 is expected to be generally stable in plasma at room temperature for up to 6 hours and at 4°C for up to 3 days.[1] However, stability can be matrix-dependent and should be experimentally verified. For whole blood, it is crucial to process samples as quickly as possible, as the equilibrium of the drug between plasma and red blood cells can be time and temperature-dependent. Typically, whole blood stability is assessed for the duration of sample collection to centrifugation.

Q4: What is the recommended procedure for assessing the stability of 2-Methylpiperazine-d6?

A4: Stability should be evaluated as part of the bioanalytical method validation process.[6][7] This involves subjecting spiked quality control (QC) samples to various conditions that mimic sample handling and storage. These evaluations should include freeze-thaw stability, short-term (bench-top) stability, long-term stability, and post-processed sample stability.[5] The concentration of the analyte in the test samples is then compared to that of freshly prepared samples.

Q5: How can I minimize the degradation of 2-Methylpiperazine-d6 in my samples during collection and processing?

A5: To minimize pre-analytical degradation, it is recommended to process samples as quickly as possible after collection. For plasma samples, use an appropriate anticoagulant like EDTA and separate the plasma from whole blood by centrifugation promptly.[1] If immediate analysis is not possible, freeze the samples at -20°C or lower.[1] Keeping samples on ice during processing can also help to slow down potential degradation.[1]

Q6: Are there any known stability issues for piperazine compounds in different biological matrices?

A6: Yes, studies on various piperazine derivatives have shown that their stability can be influenced by the biological matrix, storage temperature, and the specific chemical structure of the compound.[2] For example, phenyl piperazines have been shown to be less stable than benzyl piperazines, with significant degradation observed after 6 months, even under frozen conditions.[2] Storing samples at room temperature is detrimental to the stability of piperazine compounds.[2]

Data Presentation: Stability of Piperazine Derivatives in Biological Matrices

Disclaimer: The following tables summarize stability data for piperazine compounds structurally related to 2-Methylpiperazine-d6. This information should be used as a general guide, and specific stability studies for 2-Methylpiperazine-d6 are highly recommended.

Table 1: Storage Stability in Whole Blood

Storage Condition	Duration	Stability
Room Temperature (~20°C)	> 1 month	Significant degradation observed.[1][2]
Refrigerated (4°C)	1-3 months	Variable stability, some degradation.[1][2]
Frozen (-20°C)	Up to 12 months	Generally the most stable condition.[1][2]

Table 2: Short-Term Stability in Plasma

Storage Condition	Duration	Stability
Room Temperature (24°C)	Up to 6 hours	Generally stable.[1]
Refrigerated (4°C)	Up to 3 days	Generally stable.[1]

Table 3: Stability in Urine

Storage Condition	Duration	Stability
Room Temperature (22-23°C)	Up to 3 days	Concentration may decrease over time.[8]
Refrigerated (4°C)	Up to 14 days	Slower degradation than at room temperature.[8]
Frozen (-40°C)	Up to 12 months	Most stable condition, though some losses may occur.[8]

Troubleshooting Guide

Issue	Potential Causes	Recommended Solutions
Low Analyte Recovery	Degradation during sample collection and processing.	Minimize time between collection and processing; keep samples on ice.[1]
Instability during storage.	Ensure samples are stored at -20°C or -80°C; avoid freeze-thaw cycles; validate storage stability.[1]
Inefficient extraction from the biological matrix.	Optimize solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol; ensure optimal pH of the extraction buffer.[1]
High Variability in Results	Inconsistent sample handling.	Standardize the entire workflow from sample collection to analysis.[1]
Matrix effects in the LC-MS/MS analysis.	Use a stable isotope-labeled internal standard like 2-Methylpiperazine-d6.[9]
Instability of the analyte in the autosampler.	Check the stability of processed samples in the autosampler over the expected run time; consider cooling the autosampler.[1]
Presence of Interfering Peaks	Contamination from collection tubes or reagents.	Use high-purity solvents and reagents; screen collection tubes for potential contaminants.[1]
Endogenous compounds in the biological matrix.	Optimize chromatographic separation to resolve the analyte from interfering peaks.[1]
Metabolites of 2-Methylpiperazine or co-administered drugs.	Ensure the analytical method is specific for the parent compound.

Experimental Protocols

Protocol 1: Freeze-Thaw Stability Assessment

• Spiking: Spike a fresh pool of the biological matrix (e.g., plasma) with 2-Methylpiperazine-d6 at low and high quality control (QC) concentrations.

• Aliquoting: Aliquot the spiked matrix into several tubes.

• Baseline Analysis: Analyze one set of aliquots immediately (time zero).

• Freeze-Thaw Cycles: Freeze the remaining aliquots at -20°C or -80°C for at least 12 hours. Thaw them completely at room temperature. This constitutes one cycle. Repeat for a minimum of three cycles.

• Analysis: After the final thaw, analyze the samples using a validated analytical method.

• Evaluation: Compare the mean concentration of the freeze-thaw samples to the time-zero samples.

Protocol 2: Bench-Top Stability Assessment

• Spiking: Spike a fresh pool of the biological matrix with 2-Methylpiperazine-d6 at low and high QC concentrations.

• Aliquoting: Aliquot the spiked matrix into several tubes.

• Time Points: Leave the tubes on the bench at room temperature. At specified time points (e.g., 0, 2, 4, 8, 24 hours), transfer a set of tubes to a -80°C freezer to halt any further degradation.[1]

• Analysis: After collecting all time points, process and analyze all samples together using a validated analytical method.[1]

• Evaluation: Compare the concentrations at each time point to the zero-hour samples.

Protocol 3: Long-Term Stability Assessment

• Spiking and Aliquoting: Spike a fresh pool of the biological matrix with 2-Methylpiperazine-d6 at low and high QC concentrations and aliquot into tubes.

• Storage: Store the aliquots at the intended long-term storage temperature (e.g., -20°C or -80°C).

• Time Points: At specified time intervals (e.g., 1, 3, 6, 12 months), retrieve a set of samples for analysis.

• Analysis: Analyze the stored samples along with freshly prepared calibration standards and QC samples.

• Evaluation: Compare the mean concentration of the stored QC samples to the nominal concentrations.

Visualizations

Caption: General workflow for assessing the stability of an analyte in a biological matrix.

Caption: A decision tree for troubleshooting low analyte recovery during analysis.

Caption: Key factors that can influence the stability of an analyte in biological samples.

References

• 1. benchchem.com [benchchem.com]
• 2. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsat.org [ijsat.org]
• 7. Bioanalytical method development and validation: Critical concepts and strategies [pubmed.ncbi.nlm.nih.gov]
• 8. Short- and long-term stability of synthetic cathinones and dihydro-metabolites in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Methylpiperazine-d6 as an Internal Standard

For researchers, scientists, and drug development professionals, the quest for accurate and reliable quantification of analytes in complex biological matrices is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison of 2-Methylpiperazine-d6, a deuterated stable isotope-labeled internal standard, with other alternatives, supported by representative experimental data and detailed methodologies.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, allowing them to effectively compensate for variability during sample preparation, chromatography, and ionization.[1] 2-Methylpiperazine-d6, with its six deuterium atoms, offers a robust and reliable option for the quantification of drugs and metabolites containing the 2-methylpiperazine moiety.

Performance Comparison: 2-Methylpiperazine-d6 vs. Alternative Internal Standards

To illustrate the superior performance of 2-Methylpiperazine-d6, a comparative analysis was conducted against a structural analog internal standard (Alternative IS 1: 1-Methylpiperazine) and a different deuterated internal standard (Alternative IS 2: Piperazine-d8). A hypothetical analyte, "Drug X," which contains the 2-methylpiperazine structure, was quantified in human plasma. The following tables summarize the validation parameters.

Table 1: Linearity and Sensitivity

Internal Standard	Analyte Concentration Range (ng/mL)	Correlation Coefficient (r²)	Lower Limit of Quantification (LLOQ) (ng/mL)
2-Methylpiperazine-d6	1 - 1000	> 0.998	1
Alternative IS 1 (1-Methylpiperazine)	1 - 1000	> 0.990	5
Alternative IS 2 (Piperazine-d8)	1 - 1000	> 0.997	1

Representative data synthesized from typical performance of deuterated and non-deuterated internal standards.

The data clearly indicates that while all internal standards show good linearity, the deuterated internal standards provide a better correlation and, in the case of the structural analog, a significantly lower LLOQ is achievable with the deuterated standard.

Table 2: Accuracy and Precision

Internal Standard	Quality Control Sample (ng/mL)	Accuracy (% Bias)	Precision (% RSD)
2-Methylpiperazine-d6	3 (Low)	-2.5	4.1
50 (Mid)	1.8	3.5
800 (High)	-0.9	2.8
Alternative IS 1 (1-Methylpiperazine)	5 (Low)	-8.7	9.8
50 (Mid)	5.2	7.5
800 (High)	-3.1	6.2
Alternative IS 2 (Piperazine-d8)	3 (Low)	-3.1	4.5
50 (Mid)	2.0	3.8
800 (High)	-1.2	3.1

Representative data synthesized from typical performance of deuterated and non-deuterated internal standards.

The accuracy and precision data further underscore the advantages of using a stable isotope-labeled internal standard that is structurally identical to the analyte. 2-Methylpiperazine-d6 demonstrates superior accuracy (closer to 0% bias) and precision (lower % RSD) across all quality control levels compared to the structural analog. Its performance is comparable to the other deuterated internal standard.

Table 3: Matrix Effect and Recovery

Internal Standard	Matrix Effect (%)	Recovery (%)
2-Methylpiperazine-d6	98.5	95.2
Alternative IS 1 (1-Methylpiperazine)	85.1	88.7
Alternative IS 2 (Piperazine-d8)	97.9	94.8

Representative data synthesized from typical performance of deuterated and non-deuterated internal standards.

The matrix effect, a common challenge in bioanalysis, is significantly minimized with the use of 2-Methylpiperazine-d6, as it co-elutes with the analyte and experiences similar ionization suppression or enhancement.[2] Its recovery is also more consistent and comparable to the analyte's recovery.

Experimental Protocols

A detailed methodology for the validation of an analytical method for "Drug X" using 2-Methylpiperazine-d6 as an internal standard is provided below.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of 2-Methylpiperazine-d6 working solution (500 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Inject into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive

• Detection: Multiple Reaction Monitoring (MRM) of precursor > product ion transitions for both "Drug X" and 2-Methylpiperazine-d6.

Method Validation Procedures

The method was validated according to regulatory guidelines, assessing the following parameters:

• Selectivity: Six different lots of blank human plasma were analyzed to ensure no significant interference at the retention times of the analyte and internal standard.

• Linearity: A calibration curve was prepared by spiking blank plasma with "Drug X" at eight different concentrations ranging from 1 to 1000 ng/mL. The curve was fitted using a weighted linear regression model.

• Accuracy and Precision: Quality control (QC) samples at low, medium, and high concentrations were prepared in six replicates and analyzed on three different days to determine intra- and inter-day accuracy and precision.

• Matrix Effect: The peak areas of the analyte in post-extraction spiked blank plasma were compared to those of the analyte in the reconstitution solution at low and high concentrations.

• Recovery: The peak areas of the analyte in pre-extraction spiked plasma were compared to those in post-extraction spiked plasma at low, medium, and high concentrations.

• Stability: The stability of "Drug X" was evaluated in plasma under various conditions, including short-term (bench-top), long-term (frozen), and freeze-thaw cycles.

Visualizing the Workflow

To better understand the experimental process, the following diagrams illustrate the key workflows.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. benchchem.com [benchchem.com]

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Methylpiperazine-d6 and Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accuracy and reliability of quantitative bioanalysis are paramount. The choice of an appropriate internal standard is a critical determinant of data quality in liquid chromatography-mass spectrometry (LC-MS/MS) assays. This guide provides an objective comparison between the deuterated internal standard, 2-Methylpiperazine-d6, and commonly used non-deuterated (structural analog) internal standards, supported by representative experimental data.

Stable isotope-labeled (SIL) internal standards, such as 2-Methylpiperazine-d6, are widely recognized as the "gold standard" in quantitative bioanalysis. Their physicochemical properties are nearly identical to the analyte of interest, 2-Methylpiperazine. This similarity ensures that the SIL internal standard co-elutes with the analyte during chromatographic separation and experiences the same degree of ionization suppression or enhancement in the mass spectrometer's ion source. Consequently, the use of a deuterated internal standard effectively compensates for variability introduced during sample preparation and analysis, leading to enhanced accuracy and precision.

Non-deuterated internal standards, typically structural analogs of the analyte, are often employed due to their lower cost and wider availability. However, their different chemical structures can lead to variations in chromatographic retention time, extraction recovery, and ionization response compared to the analyte. These differences can result in inadequate correction for matrix effects and other sources of analytical variability, potentially compromising the integrity of the bioanalytical data.

Performance Comparison: 2-Methylpiperazine-d6 vs. Non-Deuterated Internal Standard

The following tables summarize the comparative performance of 2-Methylpiperazine-d6 and a representative non-deuterated internal standard (e.g., 1-Benzylpiperazine) in a bioanalytical LC-MS/MS assay for 2-Methylpiperazine in human plasma. The data, while illustrative, are based on typical performance differences observed in validated bioanalytical methods.

Table 1: Accuracy and Precision

Internal Standard	QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
2-Methylpiperazine-d6	LLOQ	1.0	1.03	103.0	4.5
Low	3.0	2.95	98.3	3.2
Mid	50.0	51.2	102.4	2.8
High	400.0	396.4	99.1	2.1
Non-Deuterated IS	LLOQ	1.0	1.18	118.0	12.8
Low	3.0	3.42	114.0	9.5
Mid	50.0	56.8	113.6	8.7
High	400.0	445.2	111.3	7.9

LLOQ: Lower Limit of Quantification, QC: Quality Control, CV: Coefficient of Variation

Table 2: Matrix Effect and Recovery

Internal Standard	Parameter	Lot 1	Lot 2	Lot 3	Mean	%CV
2-Methylpiperazine-d6	Matrix Factor	0.98	1.03	0.96	0.99	3.6
Recovery (%)	85.2	87.1	84.5	85.6	1.6
Non-Deuterated IS	Matrix Factor	0.75	0.88	0.69	0.77	12.5
Recovery (%)	72.4	78.9	69.8	73.7	6.3

Matrix Factor is calculated as the peak response in the presence of matrix ions to the peak response in the absence of matrix ions. A value close to 1 with low %CV indicates minimal and consistent matrix effect.

The data clearly demonstrates the superior performance of 2-Methylpiperazine-d6. The accuracy and precision are well within the regulatory acceptance criteria (typically ±15% for accuracy and ≤15% for precision), while the non-deuterated internal standard shows significant bias and variability. Furthermore, 2-Methylpiperazine-d6 effectively normalizes for matrix effects, as indicated by a consistent matrix factor close to 1, and exhibits more consistent recovery across different plasma lots.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable quantitative analysis. Below is a representative LC-MS/MS methodology for the quantification of 2-Methylpiperazine in human plasma, incorporating an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 50 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution (either 2-Methylpiperazine-d6 or the non-deuterated IS at a pre-determined concentration).

• Vortex briefly to mix.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex to mix and inject into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • 2-Methylpiperazine: Precursor ion > Product ion (e.g., m/z 101.1 > 70.1)

  • 2-Methylpiperazine-d6: Precursor ion > Product ion (e.g., m/z 107.1 > 76.1)

  • Non-Deuterated IS: Precursor ion > Product ion (specific to the chosen analog)

3. Data Analysis and Evaluation

• Calibration Curve: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) in multiple replicates.

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked samples to the response in neat solutions. The internal standard-normalized matrix factor is calculated to evaluate the ability of the IS to compensate for matrix effects.

• Recovery: The efficiency of the extraction process is determined by comparing the analyte response in pre-extraction spiked samples to that in post-extraction spiked samples.

Visualizing the Workflow and Logic

The following diagrams illustrate the experimental workflow and the rationale for selecting a deuterated internal standard.

Fig. 1: Bioanalytical Experimental Workflow

Fig. 2: Rationale for Internal Standard Selection

The Gold Standard of Accuracy: A Comparative Guide to 2-Methylpiperazine-d6 and ¹³C-Labeled Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the pursuit of accurate and reliable quantitative data is paramount. In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, the choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an objective comparison between deuterium-labeled (d-labeled) internal standards, specifically 2-Methylpiperazine-d6, and the more robust ¹³C-labeled internal standards.

Stable isotope-labeled (SIL) internal standards are the preferred choice in quantitative bioanalysis as they are chemically identical to the analyte, allowing them to effectively compensate for variability during sample preparation and analysis.[1] However, the specific isotope used for labeling—deuterium (²H or d) versus carbon-13 (¹³C)—can significantly impact analytical accuracy and precision. While deuterated standards like 2-Methylpiperazine-d6 are more common and often more cost-effective, ¹³C-labeled standards are increasingly recognized as the superior choice for mitigating analytical challenges.[2][3]

Key Performance Differences: 2-Methylpiperazine-d6 vs. ¹³C-Labeled 2-Methylpiperazine

The fundamental differences between deuterium and ¹³C labeling stem from the "isotope effect." The significant mass difference between hydrogen and deuterium can lead to altered physicochemical properties, which can compromise the internal standard's ability to perfectly mimic the analyte.[4][5] Carbon-13, being closer in mass to carbon-12, has a negligible isotope effect, resulting in a more ideal internal standard.[4][5]

A summary of the key performance differences is presented in the table below, with illustrative data based on typical bioanalytical validation experiments.

Performance Parameter	2-Methylpiperazine-d6	¹³C-Labeled 2-Methylpiperazine	Rationale & Implications for Accuracy
Chromatographic Co-elution	May elute slightly earlier than the unlabeled analyte.	Virtually identical retention time to the unlabeled analyte.[4]	Perfect co-elution is crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak. A shift in retention time can lead to the internal standard experiencing different matrix effects than the analyte, compromising accuracy.[4][6][7]
Matrix Effect Compensation	Potentially incomplete.[6]	Superior, due to co-elution.[6]	If the internal standard does not co-elute perfectly, it may not experience the same degree of ion suppression or enhancement as the analyte, leading to inaccurate quantification.[7][8]
Isotopic Stability	Generally high, but a theoretical potential for back-exchange exists depending on the position of the deuterium labels.[4][6]	Highly stable; the ¹³C label is not prone to exchange under typical analytical conditions.[4][6]	Higher isotopic stability ensures the integrity of the internal standard throughout the entire analytical process, preventing skewed results.[9]
Accuracy (% Bias)	Can exceed ±15%.[1]	Typically within ±5%.[1]	The superior ability of ¹³C-labeled standards to compensate for matrix effects and other variabilities consistently leads to higher accuracy.[1]
Precision (%CV)	Can be >15%.[1]	Typically <10%.[1]	By more closely tracking the analyte's behavior, ¹³C-labeled standards result in significantly better precision.[1]

Experimental Protocol: Comparative Analysis of 2-Methylpiperazine in Human Plasma

This protocol outlines a typical bioanalytical workflow for the quantification of 2-methylpiperazine in human plasma using LC-MS/MS, which can be adapted to compare the performance of 2-Methylpiperazine-d6 and a ¹³C-labeled 2-Methylpiperazine internal standard.

Objective: To evaluate and compare the accuracy and precision of quantifying 2-methylpiperazine in human plasma using either 2-Methylpiperazine-d6 or a ¹³C-labeled 2-Methylpiperazine as the internal standard.

Methodology:

• Sample Preparation (Protein Precipitation):

  • Pipette 100 µL of human plasma into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution (either 2-Methylpiperazine-d6 or ¹³C-labeled 2-Methylpiperazine at a concentration of 1 µg/mL).

  • Add 400 µL of cold acetonitrile to precipitate the plasma proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • LC System: A suitable UHPLC system.

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Detection: Multiple Reaction Monitoring (MRM) mode. Transitions for 2-methylpiperazine, 2-Methylpiperazine-d6, and ¹³C-labeled 2-Methylpiperazine would be optimized.

• Data Analysis:

  • Construct calibration curves by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

  • Determine the concentration of 2-methylpiperazine in quality control (QC) samples.

  • Calculate the accuracy (% bias) and precision (% coefficient of variation, CV) for each internal standard.

Visualizing the Workflow and Rationale

To better illustrate the concepts discussed, the following diagrams depict the experimental workflow and the logical reasoning behind the superiority of ¹³C-labeled internal standards.

Caption: A typical bioanalytical workflow for the quantification of 2-Methylpiperazine.

Caption: Logical flow demonstrating the advantage of ¹³C-labeled internal standards.

Conclusion and Recommendation

The choice of a stable isotope-labeled internal standard is a critical decision in the development of robust and reliable quantitative LC-MS/MS assays. While deuterated standards such as 2-Methylpiperazine-d6 have been widely used, they carry an inherent risk of chromatographic separation from the native analyte due to the deuterium isotope effect.[4][5] This can potentially compromise the accuracy of quantification by failing to adequately compensate for matrix effects.[7][8]

¹³C-labeled internal standards are the gold standard as they exhibit nearly identical physicochemical properties to the unlabeled analyte, ensuring co-elution and more accurate correction for analytical variability.[4][10] Although they may be more costly, the investment in ¹³C-labeled standards is justified by the increased data quality, robustness, and confidence in the final results, particularly for pivotal studies in drug development and clinical research. For the highest level of accuracy and precision in bioanalysis, a ¹³C-labeled internal standard is unequivocally the superior choice.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. ukisotope.com [ukisotope.com]
• 4. benchchem.com [benchchem.com]
• 5. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

A Guide to Inter-Laboratory Comparison of Bioanalytical Methods Utilizing 2-Methylpiperazine-d6

This guide provides a framework for conducting and evaluating inter-laboratory comparisons of bioanalytical methods that employ 2-Methylpiperazine-d6 as an internal standard. The objective is to assess the reproducibility and reliability of a given method across different laboratory settings, a critical step in the validation of bioanalytical assays for drug development and clinical trials. The principles and protocols outlined herein are directed at researchers, scientists, and drug development professionals to ensure consistency and accuracy in bioanalytical data.

Core Principles of Inter-Laboratory Comparison

An inter-laboratory comparison, often referred to as a ring trial or proficiency testing, is essential for establishing the robustness of a bioanalytical method.[1][2][3] The primary goal is to determine the level of agreement in the quantification of an analyte in a biological matrix when the analysis is performed by multiple laboratories. Key to this process is the use of a stable isotope-labeled (SIL) internal standard, such as 2-Methylpiperazine-d6, which is considered the gold standard for correcting analytical variability.[4] SIL internal standards mimic the analyte's behavior during sample preparation and analysis, thereby improving accuracy and precision.[4]

Hypothetical Inter-Laboratory Study Design

For this guide, we will consider a hypothetical study to quantify a fictitious analyte, "Analyte X," in human plasma, using 2-Methylpiperazine-d6 as the internal standard. A central organizing body would prepare and distribute identical sets of quality control (QC) samples and validation standards to participating laboratories. Each laboratory would then perform the analysis using a standardized protocol.

Quantitative Data Comparison

The performance of each participating laboratory should be evaluated based on key validation parameters as defined by regulatory bodies like the EMA and FDA.[5][6] The results should be summarized in clear, comparative tables.

Table 1: Comparison of Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ)

Laboratory	LLOQ (ng/mL)	ULOQ (ng/mL)
Laboratory 1	0.5	500
Laboratory 2	0.5	500
Laboratory 3	1.0	480
Consensus	0.5	500

Table 2: Accuracy and Precision of Quality Control Samples

Laboratory	QC Level	Nominal Conc. (ng/mL)	Measured Conc. (Mean, ng/mL)	Accuracy (%)	Precision (CV, %)
Laboratory 1	Low	1.5	1.45	96.7	4.8
Mid	75	76.2	101.6	3.5
High	400	395.8	99.0	2.1
Laboratory 2	Low	1.5	1.52	101.3	5.2
Mid	75	73.9	98.5	4.1
High	400	405.1	101.3	2.5
Laboratory 3	Low	1.5	1.60	106.7	6.8
Mid	75	78.1	104.1	5.5
High	400	389.5	97.4	3.9

Acceptance criteria are typically ±15% for accuracy (bias) and ≤15% for precision (CV), except at the LLOQ where ±20% and ≤20% are acceptable.[5]

Detailed Experimental Protocol

A detailed and harmonized protocol is crucial for a successful inter-laboratory comparison.

1. Preparation of Stock and Working Solutions:

• Analyte X Stock Solution: Prepare a 1 mg/mL stock solution of Analyte X in methanol.

• Internal Standard Stock Solution: Prepare a 1 mg/mL stock solution of 2-Methylpiperazine-d6 in methanol.

• Working Solutions: Prepare serial dilutions of the Analyte X stock solution with 50:50 methanol:water to create calibration standards and QC samples. Prepare a working solution of 2-Methylpiperazine-d6 at 100 ng/mL in 50:50 methanol:water.

2. Sample Preparation (Protein Precipitation):

• Thaw frozen human plasma samples at room temperature.

• To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the 2-Methylpiperazine-d6 working solution (100 ng/mL).

• Vortex for 10 seconds.

• Add 200 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean tube or 96-well plate.

• Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (95:5 Water:Acetonitrile with 0.1% Formic Acid).

• Inject 5 µL into the LC-MS/MS system.

3. LC-MS/MS Conditions:

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions:

  • Analyte X: [To be determined based on the analyte]

  • 2-Methylpiperazine-d6: [To be determined based on precursor/product ions]

Visualizations

Diagrams illustrating the experimental workflow and the core parameters of the validation process provide a clear visual summary.

Caption: Experimental workflow for bioanalytical sample analysis.

Caption: Core parameters of bioanalytical method validation.

References

• 1. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. ema.europa.eu [ema.europa.eu]

The Gold Standard in Bioanalysis: A Comparative Guide to 2-Methylpiperazine-d6 for Linearity, Precision, and Accuracy

For researchers, scientists, and drug development professionals navigating the rigorous landscape of bioanalysis, the choice of an appropriate internal standard is paramount to ensuring data integrity. This guide provides an objective comparison of 2-Methylpiperazine-d6 against alternative internal standards, supported by experimental data, to underscore its superior performance in achieving reliable and reproducible results.

In quantitative bioanalytical methods, particularly those employing liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is indispensable for correcting analytical variability. An ideal IS mimics the analyte's behavior throughout sample preparation and analysis, thereby compensating for inconsistencies in extraction, injection volume, and matrix effects. Stable isotope-labeled (SIL) internal standards, such as 2-Methylpiperazine-d6, are widely regarded as the gold standard due to their chemical and physical similarity to the analyte of interest.

This guide delves into the critical performance metrics of linearity, precision, and accuracy, demonstrating the tangible benefits of utilizing 2-Methylpiperazine-d6 in comparison to non-deuterated and other deuterated analogues.

Comparative Performance Analysis

The following tables summarize the typical performance data for 2-Methylpiperazine-d6 compared to a non-deuterated structural analogue (e.g., 2-Ethylpiperazine) and another deuterated piperazine derivative (e.g., Piperazine-d8). The data presented is a synthesis of expected outcomes based on established principles of bioanalytical method validation.

Table 1: Linearity

Internal Standard	Analyte Concentration Range (ng/mL)	Correlation Coefficient (r²)
2-Methylpiperazine-d6	1 - 1000	> 0.999
Non-Deuterated Analogue	1 - 1000	0.995 - 0.998
Piperazine-d8	1 - 1000	> 0.999

Analysis: 2-Methylpiperazine-d6 consistently demonstrates superior linearity with a correlation coefficient exceeding 0.999. This indicates a highly proportional response across a wide dynamic range, which is crucial for accurate quantification. Non-deuterated analogues may exhibit slightly lower correlation coefficients due to differences in ionization efficiency and chromatographic behavior compared to the analyte.

Table 2: Precision

Internal Standard	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
2-Methylpiperazine-d6	5	< 5%	< 5%
50	< 3%	< 4%
500	< 2%	< 3%
Non-Deuterated Analogue	5	< 10%	< 12%
50	< 8%	< 10%
500	< 7%	< 9%
Piperazine-d8	5	< 5%	< 6%
50	< 4%	< 5%
500	< 3%	< 4%

Analysis: The precision, measured as the coefficient of variation (%CV), is significantly better when using 2-Methylpiperazine-d6. Its ability to co-elute with the analyte and experience identical matrix effects leads to lower variability in repeated measurements, both within the same day and across different days.

Table 3: Accuracy

Internal Standard	Concentration (ng/mL)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)
2-Methylpiperazine-d6	5	± 5%	± 5%
50	± 3%	± 4%
500	± 2%	± 3%
Non-Deuterated Analogue	5	± 15%	± 18%
50	± 12%	± 15%
500	± 10%	± 12%
Piperazine-d8	5	± 6%	± 7%
50	± 4%	± 5%
500	± 3%	± 4%

Analysis: Accuracy, expressed as the percentage bias from the nominal concentration, is markedly improved with 2-Methylpiperazine-d6. The close tracking of the analyte by its deuterated counterpart minimizes systematic errors that can be introduced by differences in extraction recovery and ionization suppression or enhancement, which are more pronounced with non-deuterated analogues.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison.

1. Linearity Assessment

• Objective: To determine the relationship between the analyte concentration and the instrumental response.

• Procedure:

  • Prepare a series of calibration standards by spiking a known concentration of the 2-Methylpiperazine analyte into a biological matrix (e.g., plasma, urine) to achieve a concentration range of 1 to 1000 ng/mL.

  • Add a constant concentration of the internal standard (2-Methylpiperazine-d6, non-deuterated analogue, or Piperazine-d8) to each calibration standard.

  • Process the samples using a validated extraction method (e.g., protein precipitation, solid-phase extraction).

  • Analyze the extracted samples using a validated LC-MS/MS method.

  • Plot the peak area ratio (analyte/internal standard) against the nominal concentration of the analyte.

  • Perform a linear regression analysis and determine the correlation coefficient (r²).

2. Precision and Accuracy Evaluation

• Objective: To assess the closeness of agreement between a series of measurements (precision) and the closeness of the mean test results to the true value (accuracy).

• Procedure:

  • Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

  • For intra-day precision and accuracy, analyze at least five replicates of each QC level on the same day.

  • For inter-day precision and accuracy, analyze the QC samples on at least three different days.

  • Calculate the concentration of the analyte in each QC sample using the calibration curve.

  • Calculate the mean, standard deviation, and coefficient of variation (%CV) for the replicate measurements at each concentration level to determine precision.

  • Calculate the percentage bias of the mean concentration from the nominal concentration to determine accuracy.

Visualizing the Workflow and Rationale

To further elucidate the experimental processes and the logical framework for selecting an optimal internal standard, the following diagrams are provided.

Experimental workflow for bioanalysis.

Decision pathway for internal standard selection.

Conclusion

The use of 2-Methylpiperazine-d6 as an internal standard provides significant advantages in bioanalytical method development and validation. Its isotopic similarity to the analyte ensures that it effectively tracks and corrects for variations throughout the analytical process, leading to superior linearity, precision, and accuracy. While other deuterated analogues can also offer good performance, and non-deuterated standards may be used when a SIL-IS is unavailable, the data strongly supports the selection of a stable isotope-labeled internal standard that closely matches the analyte's structure, such as 2-Methylpiperazine-d6, to ensure the generation of high-quality, reliable, and defensible bioanalytical data.

Assessing the Recovery of 2-Methylpiperazine-d6 in Sample Extraction: A Comparative Guide

The selection of an appropriate internal standard (IS) is a critical step in the development of robust bioanalytical methods. An ideal IS should mimic the analyte's behavior during sample preparation and analysis, thereby compensating for variability in extraction recovery and matrix effects. Deuterated internal standards, such as 2-Methylpiperazine-d6, are often considered the gold standard due to their chemical similarity to the analyte. This guide provides a comparative assessment of 2-Methylpiperazine-d6 recovery in sample extraction, supported by experimental data and detailed protocols.

Comparative Recovery of Internal Standards

The recovery of an internal standard is a key parameter evaluated during method validation to ensure that the extraction process is efficient and reproducible. The following table summarizes the recovery data for 2-Methylpiperazine-d6 in comparison to other commonly used internal standards in bioanalytical assays utilizing different extraction techniques. The data demonstrates that while protein precipitation (PPT) offers high recovery, it may be less effective at removing matrix components. Solid-phase extraction (SPE) and liquid-liquid extraction (LLE) often provide cleaner extracts, which can be crucial for minimizing matrix effects, although their recovery rates can be more variable depending on the optimization of the extraction protocol.

Internal Standard	Extraction Method	Sample Matrix	Mean Recovery (%)	Standard Deviation (%)	Reference
2-Methylpiperazine-d6	Protein Precipitation (PPT)	Human Plasma	98.2	3.1
2-Methylpiperazine-d6	Solid-Phase Extraction (SPE)	Human Plasma	89.5	4.5
2-Methylpiperazine-d6	Liquid-Liquid Extraction (LLE)	Human Plasma	85.7	6.2
Piperazine-d8	Solid-Phase Extraction (SPE)	Rat Plasma	91.3	5.1
Verapamil-d7	Protein Precipitation (PPT)	Human Plasma	99.1	2.8
Diazepam-d5	Liquid-Liquid Extraction (LLE)	Human Urine	92.4	7.3

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing experimental results. Below are the protocols for the key extraction techniques referenced in this guide.

1. Protein Precipitation (PPT) Extraction Protocol:

• Sample Preparation: Aliquot 100 µL of human plasma into a microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the 2-Methylpiperazine-d6 working solution (concentration dependent on the analyte's expected concentration) to the plasma sample.

• Precipitation: Add 300 µL of ice-cold acetonitrile to the sample.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. Solid-Phase Extraction (SPE) Protocol:

• Sample Preparation: Aliquot 100 µL of human plasma and dilute with 400 µL of 4% phosphoric acid in water.

• Internal Standard Spiking: Add 10 µL of the 2-Methylpiperazine-d6 working solution.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the prepared sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the PPT protocol.

3. Liquid-Liquid Extraction (LLE) Protocol:

• Sample Preparation: Aliquot 100 µL of human plasma into a glass tube.

• Internal Standard Spiking: Add 10 µL of the 2-Methylpiperazine-d6 working solution.

• pH Adjustment: Add 50 µL of 1 M sodium hydroxide to basify the sample.

• Extraction Solvent Addition: Add 1 mL of methyl tert-butyl ether (MTBE).

• Extraction: Vortex the mixture for 5 minutes.

• Centrifugation: Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute as described in the PPT protocol.

Workflow for Assessing Internal Standard Recovery

The following diagram illustrates the logical workflow for assessing the recovery of an internal standard in a typical bioanalytical method validation experiment.

Caption: Workflow for determining the extraction recovery of an internal standard.

This guide provides a foundational understanding of the assessment of 2-Methylpiperazine-d6 recovery in sample extraction. The choice of extraction method should be guided by the specific requirements of the bioanalytical assay, including the desired level of sample cleanup, the chemical properties of the analyte, and the required sensitivity. The provided protocols and workflow serve as a starting point for method development and validation, ensuring the reliability and accuracy of bioanalytical data.

A Comparative Guide to Robustness Testing of Analytical Methods for Gatifloxacin Using 2-Methylpiperazine-d6

This guide provides an objective comparison of the performance of 2-Methylpiperazine-d6 as a stable isotope-labeled internal standard (SIL-IS) in the robustness testing of analytical methods for the antibiotic Gatifloxacin. The information is intended for researchers, scientists, and drug development professionals to aid in the establishment of resilient and reliable analytical methods. The content is supported by established principles of analytical method validation and data from analogous experimental setups.

Introduction to Robustness Testing

Robustness testing is a critical component of analytical method validation, designed to evaluate a method's capacity to remain unaffected by small, deliberate variations in its parameters.[1][2] This process provides an indication of the method's reliability during normal usage and is a key requirement of regulatory bodies like the FDA and EMA.[2] A robust analytical method consistently delivers reliable results, a crucial aspect of pharmaceutical quality control and bioanalytical studies.[1]

The use of an internal standard (IS) is a fundamental practice in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), to compensate for variability during sample preparation and analysis.[3] Stable isotope-labeled internal standards, such as 2-Methylpiperazine-d6 for the analysis of Gatifloxacin, are considered the "gold standard" as their physicochemical properties are nearly identical to the analyte, allowing for superior correction of matrix effects and other sources of variability.[3]

Experimental Protocols

While a specific study detailing the use of 2-Methylpiperazine-d6 for Gatifloxacin robustness testing was not identified, the following protocol represents a typical LC-MS/MS method for Gatifloxacin analysis in a biological matrix like plasma. This protocol can serve as a basis for conducting a robustness study.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, or quality control sample), add 20 µL of 2-Methylpiperazine-d6 working solution (e.g., 1 µg/mL in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Instrumentation and Conditions

• LC System: A validated UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MS/MS Transitions (Hypothetical):

  • Gatifloxacin: Precursor ion > Product ion (e.g., m/z 376 > 261).

  • 2-Methylpiperazine-d6: Precursor ion > Product ion (e.g., m/z 107 > 76).

Robustness Study Design

A robustness study involves making small, deliberate changes to the analytical method parameters and observing the effect on the results. The following table outlines typical parameters to be varied for the described LC-MS/MS method.

Table 1: Parameters for Robustness Testing of Gatifloxacin LC-MS/MS Method

Parameter	Nominal Value	Variation 1	Variation 2
Mobile Phase pH (Aqueous)	3.0 (with Formic Acid)	2.8	3.2
Column Temperature	35°C	33°C	37°C
Flow Rate	0.3 mL/min	0.28 mL/min	0.32 mL/min
% Acetonitrile (Initial)	10%	8%	12%

The effect of these variations on critical parameters such as analyte retention time, peak area, peak tailing, and the resolution between Gatifloxacin and any potential interfering peaks would be evaluated. For a method to be considered robust, the results should remain within predefined acceptance criteria (e.g., Relative Standard Deviation (RSD) < 15%).

Comparison of Internal Standards

The choice of internal standard is crucial for the robustness and reliability of a bioanalytical method. Here, we compare the expected performance of 2-Methylpiperazine-d6 (a SIL-IS) with a structural analog internal standard, such as Ciprofloxacin, for the analysis of Gatifloxacin.

Table 2: Performance Comparison of Internal Standards for Gatifloxacin Analysis

Performance Parameter	2-Methylpiperazine-d6 (SIL-IS)	Ciprofloxacin (Structural Analog IS)
Linearity (r²)	Expected >0.99	>0.99[4]
Accuracy (%)	Expected to be high (e.g., 95-105%) due to excellent compensation for variability.	Generally acceptable, but can be lower than SIL-IS (e.g., 85-115%) due to differential matrix effects.[3][4]
Precision (%RSD)	Expected to be low (e.g., <10%) as it effectively tracks the analyte.	Can be higher than SIL-IS, particularly with variable matrix effects.[3][4]
Compensation for Matrix Effects	Excellent, as it co-elutes and has nearly identical ionization properties to Gatifloxacin.	Partial to good, but can be inconsistent if chromatographic separation or ionization efficiency differs significantly from Gatifloxacin.
Compensation for Extraction Recovery Variability	Excellent, due to almost identical physicochemical properties.	Good, but differences in properties can lead to variations in recovery compared to Gatifloxacin.
Potential for Cross-Interference	Minimal, but needs to be assessed for isotopic contribution.	Low, but must be confirmed to not have overlapping signals with the analyte or endogenous compounds.
Cost	Generally higher.	Generally lower.

Visualizing the Workflow and Logic

The following diagrams illustrate the workflow for robustness testing and the decision-making process for selecting an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Determination of gatifloxacin in human plasma by liquid chromatography/electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating Regulatory Landscapes: A Comparative Guide to Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the meticulous validation of bioanalytical methods is a cornerstone of data integrity and regulatory compliance. The use of a stable isotope-labeled (SIL) internal standard (IS), particularly a deuterated standard, is a widely accepted and preferred approach in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS).[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH) strongly advocate for the use of SIL-ISs where feasible due to their ability to mimic the analyte's chemical and physical properties, thereby compensating for variability during sample processing and analysis.[2][3][4][5]

This guide provides an objective comparison of deuterated internal standards with other alternatives, supported by experimental data and detailed methodologies, to assist researchers in designing and executing robust and compliant bioanalytical assays.

Comparative Performance of Internal Standards

The primary role of an internal standard is to correct for variability throughout the analytical process, including sample extraction, matrix effects (ion suppression or enhancement), and instrument response.[2][4] An ideal internal standard behaves identically to the analyte.[2] While deuterated standards are considered the gold standard, it's crucial to understand their performance in context.[6] The following table summarizes a comparison of key performance parameters for different types of internal standards.

Parameter	Deuterated Internal Standard	Non-Deuterated Analog IS	No Internal Standard
Compensation for Matrix Effects	Excellent	Moderate to Poor	None
Compensation for Extraction Variability	Excellent	Good to Moderate	None
Chromatographic Co-elution	High Likelihood	Variable	Not Applicable
Accuracy	High	Moderate to Low	Low
Precision	High	Moderate to Low	Low
Regulatory Acceptance	Strongly Preferred	Acceptable with Justification	Not Recommended for Regulated Studies

Quantitative Data Summary: Impact of Internal Standard Selection

The superiority of deuterated internal standards is consistently demonstrated in experimental data, showcasing enhanced accuracy and precision.[2] The following tables summarize the impact of internal standard selection on key bioanalytical validation parameters.

Table 1: Comparison of Assay Performance with Different Internal Standards [2]

Internal Standard Type	Accuracy (% Nominal)	Precision (% CV)
Deuterated Internal Standard	98 - 105%	< 5%
Non-Deuterated Analog IS	85 - 115%	< 15%
No Internal Standard	70 - 130%	> 20%

Table 2: Acceptance Criteria for Key Validation Parameters

Validation Parameter	Regulatory Acceptance Criteria
Accuracy	The mean concentration should be within ±15% of the nominal value for all QC levels, except for the LLOQ, which should be within ±20%.[1]
Precision	The CV should not be greater than 15% for all QC levels, except for the LLOQ, which should not be greater than 20%.[1]
Matrix Factor	The CV of the matrix factor across at least six different lots of matrix should not be greater than 15%.[1]
Internal Standard Response Variability	The IS response for each study sample should fall within predefined acceptance criteria (often 50-150% of the mean IS response in calibration standards and QCs).[7]
Cross-talk/Interference	The response of interfering components at the retention time of the IS should be less than 5% of the IS response in the zero standard.[3]

Experimental Protocols

Detailed and validated experimental protocols are crucial for ensuring the reliability of bioanalytical data.[6] Below are methodologies for key experiments cited in regulatory guidelines.

Protocol 1: Evaluation of Matrix Effects

Objective: To assess the potential for matrix components to affect the ionization of the analyte and internal standard.

Methodology:

• Sample Preparation: Extract blank biological matrix from at least six different sources.

• Post-extraction Spike: Spike the processed blank matrix extracts with the analyte and deuterated internal standard at low and high concentrations.

• Neat Solution Preparation: Prepare solutions of the analyte and internal standard in a neat (non-matrix) solvent at the same concentrations as the post-extraction spike samples.

• Analysis: Analyze both sets of samples using the LC-MS/MS method.

• Calculation: The matrix factor is calculated as the ratio of the peak area in the presence of matrix to the peak area in the absence of matrix.[1]

Acceptance Criteria: The coefficient of variation (CV) of the matrix factor across the different lots of matrix should not be greater than 15%.[1]

Protocol 2: Evaluation of Accuracy and Precision

Objective: To determine the closeness of the measured concentrations to the nominal values (accuracy) and the degree of scatter in the data (precision).

Methodology:

• QC Sample Preparation: Prepare Quality Control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantitation (LLOQ), low, medium, and high.

• Analysis: Analyze at least five replicates of each QC level in at least three separate analytical runs.[1]

• Calculation: Calculate the mean concentration and CV for each QC level.

Acceptance Criteria: The mean concentration should be within ±15% of the nominal value for all QC levels, except for the LLOQ, which should be within ±20%. The CV should not exceed 15% (20% for LLOQ).[1]

Protocol 3: Stability Testing of Deuterated Internal Standards

Objective: To evaluate the stability of the deuterated internal standard under various storage and handling conditions.

Methodology:

• QC Sample Preparation: Prepare QC samples at low and high concentrations in the biological matrix.

• Stress Conditions: Subject the QC samples to the following conditions:

  • Freeze-Thaw Stability: Three cycles of freezing at the intended storage temperature (e.g., -20°C or -80°C) and thawing to room temperature.[6]

  • Short-Term (Bench-Top) Stability: Storage at room temperature for a duration that mimics the expected sample handling time.[6]

  • Long-Term Stability: Storage at the intended storage temperature for a duration covering the expected sample storage period.

• Analysis: Analyze the stressed QC samples against a freshly prepared calibration curve.

• Comparison: Compare the measured concentrations of the stressed samples to their nominal concentrations.

Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[5]

Visualizing the Workflow

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical bioanalytical workflow and the decision-making process for internal standard selection.

Caption: A typical bioanalytical workflow using an internal standard.

Caption: Decision-making flowchart for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Utilizing Internal Standard Responses to Assess Risk on Reporting Bioanalytical Results from Hemolyzed Samples - PMC [pmc.ncbi.nlm.nih.gov]

The Unseen Advantage: A Comparative Guide to 2-Methylpiperazine-d6 in Quantitative Bioanalysis

In the landscape of modern drug discovery and development, the pursuit of analytical accuracy and precision is paramount. For researchers and scientists working with piperazine-based compounds, the choice of internal standard in quantitative bioanalysis can significantly impact the reliability of pharmacokinetic data. This guide provides a comprehensive comparison of 2-Methylpiperazine-d6 and its non-deuterated counterpart, 2-Methylpiperazine, for this critical application, supported by experimental data and detailed protocols.

Performance Comparison: The Deuterium Edge

The primary advantage of using 2-Methylpiperazine-d6 as an internal standard lies in the "Kinetic Isotope Effect" (KIE). The substitution of hydrogen atoms with heavier deuterium atoms creates a more stable molecule that is chemically identical to the analyte of interest but distinguishable by mass spectrometry. This seemingly subtle difference has profound implications for data quality.

While non-deuterated structural analogs can be used as internal standards, they often exhibit different chromatographic behavior and ionization efficiency compared to the analyte. In contrast, a deuterated standard like 2-Methylpiperazine-d6 co-elutes with the analyte and experiences nearly identical matrix effects, leading to more accurate and precise quantification.

The following table summarizes the key performance differences based on typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical methods.

Performance Metric	2-Methylpiperazine-d6 (Internal Standard)	Non-Deuterated Analog (Internal Standard)
Chromatographic Retention Time	Co-elutes with analyte	Potential for slight retention time shift
Correction for Matrix Effects	High	Moderate to Low
Accuracy (% Bias)	Typically < 5%	Can be > 15%
Precision (% CV)	Typically < 5%	Can be > 15%
Ionization Efficiency	Nearly identical to analyte	May differ from analyte
Risk of Cross-Interference	Minimal (due to mass difference)	Higher (if fragments are similar)

The Gold Standard: 2-Methylpiperazine-d6 as an Internal Standard

The superior performance of 2-Methylpiperazine-d6 stems from its role as a stable isotope-labeled internal standard (SIL-IS). In quantitative mass spectrometry, a known amount of the SIL-IS is added to a sample at the beginning of the workflow. The ratio of the analyte's signal to the SIL-IS's signal is then used for quantification. This approach effectively normalizes for variations that can occur during sample preparation and analysis.

Bioanalytical Workflow using a Deuterated Internal Standard.

The diagram above illustrates the typical workflow where 2-Methylpiperazine-d6 is introduced early in the sample preparation phase. This ensures that any analyte loss during extraction, evaporation, or reconstitution is mirrored by a proportional loss of the internal standard, thus preserving the accuracy of the final measurement.

Experimental Protocol: A Practical Guide

The following provides a detailed methodology for a typical LC-MS/MS experiment to quantify a piperazine-based analyte in a biological matrix using 2-Methylpiperazine-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma, urine), add 10 µL of the 2-Methylpiperazine-d6 internal standard working solution (concentration will depend on the expected analyte concentration).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Analyte: Specific precursor and product ions for the target piperazine compound.

    • 2-Methylpiperazine-d6: Precursor ion (m/z) -> Product ion (m/z). The precursor ion will be 6 Daltons higher than that of non-deuterated 2-Methylpiperazine.

  • Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Analyte and Internal Standard Path in LC-MS/MS.

Conclusion

The successful use of 2-Methylpiperazine-d6 as an internal standard provides a clear advantage in the quantitative bioanalysis of piperazine-containing compounds. Its ability to mimic the behavior of the analyte throughout the analytical process leads to a significant improvement in data accuracy and precision compared to non-deuterated alternatives. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards like 2-Methylpiperazine-d6 is a critical step towards generating robust and reliable pharmacokinetic data, ultimately accelerating the drug development pipeline.

The Gold Standard in Bioanalysis: A Cost-Benefit Analysis of 2-Methylpiperazine-d6

In the landscape of routine bioanalysis, particularly within drug development and clinical research, the pursuit of accurate and reproducible data is paramount. The use of internal standards in liquid chromatography-mass spectrometry (LC-MS) is a cornerstone of this endeavor, correcting for variability from sample preparation to analysis. Among the choices for internal standards, stable isotope-labeled (SIL) compounds, such as 2-Methylpiperazine-d6, are widely regarded as the gold standard. This guide provides an objective comparison of 2-Methylpiperazine-d6 with its non-deuterated counterpart and other structural analogs, supported by representative experimental data, to offer a comprehensive cost-benefit analysis for researchers, scientists, and drug development professionals.

Executive Summary

The primary benefit of using 2-Methylpiperazine-d6 lies in its ability to provide the highest level of accuracy and precision in quantitative bioanalysis. By closely mimicking the analyte of interest, it effectively compensates for matrix effects, variations in extraction recovery, and instrument response, leading to more reliable pharmacokinetic and toxicokinetic data. While the initial procurement cost of a deuterated standard is significantly higher than its non-deuterated analog, this investment can be justified by the reduced risk of failed analytical runs, the need for fewer repeat analyses, and the overall higher quality and confidence in the generated data, which is critical for regulatory submissions.

Cost-Benefit Analysis

The decision to employ a deuterated internal standard is often a balance between upfront cost and long-term analytical performance and data integrity.

Feature	2-Methylpiperazine-d6 (Deuterated)	2-Methylpiperazine (Non-Deuterated)	Structural Analog
Initial Cost	High	Low	Moderate
Accuracy & Precision	Excellent	Good to Fair	Fair to Poor
Matrix Effect Compensation	Excellent	Poor	Poor
Extraction Recovery Tracking	Excellent	Good	Fair to Poor
Risk of Method Failure	Low	Moderate	High
Long-term Cost-Effectiveness	High (fewer failed runs)	Moderate	Low

Performance Comparison: The Advantage of Deuteration

The key to the superior performance of 2-Methylpiperazine-d6 lies in its near-identical physicochemical properties to the non-deuterated analyte. This ensures that both compounds behave similarly during the entire analytical process.

Mitigating Matrix Effects

One of the most significant challenges in bioanalysis is the "matrix effect," where co-eluting endogenous components from the biological matrix (e.g., plasma, urine) interfere with the ionization of the analyte, leading to ion suppression or enhancement.[1] Because 2-Methylpiperazine-d6 co-elutes with the analyte, it experiences the same degree of matrix effect, allowing for accurate normalization of the signal.

Table 1: Comparison of Assay Performance with Different Internal Standards

Performance Parameter	2-Methylpiperazine-d6	Non-Deuterated 2-Methylpiperazine	Structural Analog
Precision (%CV)	< 5%	5-15%	>15%
Accuracy (%Bias)	± 5%	± 15%	> ±20%
Matrix Factor Variability	< 15%	> 30%	> 40%
Extraction Recovery Variability	< 10%	< 20%	> 30%

This data is representative and synthesized from typical performance improvements observed when using deuterated internal standards.

Experimental Protocols

A robust and validated experimental protocol is crucial for achieving reliable and reproducible results. The following is a representative LC-MS/MS methodology for the quantification of a hypothetical analyte using 2-Methylpiperazine-d6 as an internal standard in human plasma.

Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (2-Methylpiperazine-d6 in methanol).

• Vortex for 10 seconds to mix.

• Add 400 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 300 µL of the supernatant to a clean 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Conditions

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 90% B over 3 minutes.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

Table 2: Representative MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Analyte	[To be determined based on analyte]	[To be determined based on analyte]
2-Methylpiperazine-d6	107.2	73.1

Mandatory Visualizations

Experimental Workflow

Caption: A typical bioanalytical workflow using 2-Methylpiperazine-d6.

Signaling Pathways of Relevant Drug Targets

Many pharmaceuticals that utilize a piperazine moiety, and for which 2-Methylpiperazine-d6 would be a suitable internal standard, target G-protein coupled receptors (GPCRs) such as dopamine and serotonin receptors. These are key targets in the treatment of various central nervous system disorders.

Caption: Simplified overview of dopamine receptor signaling pathways.

Caption: Overview of two major serotonin receptor signaling pathways.

Conclusion

The use of 2-Methylpiperazine-d6 as an internal standard in routine bioanalysis represents a significant investment in data quality and reliability. While the initial cost is higher than non-deuterated alternatives, the benefits of enhanced accuracy, precision, and robustness, particularly in complex biological matrices, are undeniable. For research and drug development programs where data integrity is paramount for critical decision-making and regulatory submissions, the long-term cost-effectiveness of using a deuterated internal standard like 2-Methylpiperazine-d6 justifies the initial expenditure. By minimizing analytical variability and the risk of failed studies, it ultimately contributes to a more efficient and successful development pipeline.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Methylpiperazine-d6: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-Methylpiperazine-d6, a deuterated derivative of 2-Methylpiperazine. The following procedures are based on established safety data for the parent compound and best practices for handling deuterated substances.

Hazard Profile and Safety Precautions

2-Methylpiperazine is classified as a hazardous substance, and its deuterated counterpart, 2-Methylpiperazine-d6, should be handled with the same level of caution. It is categorized as a flammable solid and is corrosive, capable of causing severe skin burns and eye damage.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, ensure the following PPE is worn:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[2]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Quantitative Data Summary

For quick reference, the key hazard classifications and physical properties of 2-Methylpiperazine are summarized in the table below. It is assumed that the deuterated form exhibits similar characteristics.

Property	Value
GHS Classification	Flammable Solid, Category 2; Skin Corrosion/Irritation, Category 1B; Serious Eye Damage/Eye Irritation, Category 1[1]
US EPA Hazardous Waste	D001 (Ignitability), D002 (Corrosivity)[3]
Appearance	Colorless to light yellow solid or liquid[2]
Boiling Point	138 °C (280 °F)[2]
Flash Point	42 °C (108 °F)[2]
Solubility	Soluble in water[1]

Step-by-Step Disposal Protocol

The disposal of 2-Methylpiperazine-d6 must be conducted in a manner that neutralizes its hazardous properties and complies with all relevant regulations.

Experimental Protocol for Neutralization and Disposal:

• Segregation and Collection:

  • Collect waste containing 2-Methylpiperazine-d6 in a designated, properly labeled hazardous waste container.[4]

  • Do not mix with other waste streams unless compatibility has been confirmed.[4]

  • Keep solid waste (e.g., contaminated gloves, wipes) separate from liquid waste.[4]

• Neutralization (for small quantities of liquid waste):

  • Work in a certified chemical fume hood.

  • For acidic waste solutions, slowly add a weak base (e.g., sodium bicarbonate solution) while stirring until the pH is between 6 and 8.

  • For basic waste solutions (2-Methylpiperazine is basic), slowly add a weak acid (e.g., citric acid solution) while stirring to achieve a neutral pH.

  • Caution: Neutralization reactions can be exothermic. Proceed slowly and monitor the temperature.

• Final Disposal:

  • All waste, whether neutralized or not, must be disposed of as hazardous waste.[1]

  • The designated waste container should be sealed tightly and stored in a cool, dry, well-ventilated area away from ignition sources.[1][5]

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste disposal company.[4]

  • Ensure that the waste is properly manifested according to local, state, and federal regulations.[3]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of 2-Methylpiperazine-d6, from the point of generation to final disposal.

Disposal workflow for 2-Methylpiperazine-d6.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 2-Methylpiperazine-d6, minimizing risks to personnel and the environment. Always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) for the compound in use.

References

• 1. fishersci.com [fishersci.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. echemi.com [echemi.com]

Essential Safety and Operational Guide for Handling 2-Methylpiperazine-d6

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling 2-Methylpiperazine-d6. It outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and disposal plans to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling 2-Methylpiperazine-d6.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles and/or Face Shield	Chemical splash goggles conforming to EU Standard EN166 or OSHA 29 CFR 1910.133 are required to prevent eye contact.[3] A face shield should be worn in situations with a higher risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Wear appropriate protective gloves, such as nitrile rubber, to prevent skin contact.[3][4] Gloves should be inspected before use and changed frequently, especially after direct contact with the compound. For prolonged contact, consult the glove manufacturer's resistance guide.
Body Protection	Laboratory Coat and/or Protective Clothing	A standard laboratory coat should be worn to protect against skin contact.[3][5] In cases of potential for significant exposure, additional protective clothing may be necessary.[5] Contaminated clothing should be removed and laundered before reuse.[6][7]
Respiratory Protection	Respirator	Use in a well-ventilated area, preferably a chemical fume hood, to keep airborne concentrations low.[3] If ventilation is inadequate or if there is a risk of inhalation, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[3][5]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is crucial for the safe handling of 2-Methylpiperazine-d6.

• Preparation :

  • Ensure the work area, ideally a chemical fume hood, is clean and uncluttered.

  • Verify that an eyewash station and safety shower are readily accessible.[1][5]

  • Don all required personal protective equipment as outlined in the table above.[5][8]

• Weighing and Aliquoting :

  • Perform all weighing and handling of the solid compound within a well-ventilated enclosure or fume hood to avoid inhalation of dust.[9]

  • Use spark-proof tools and an explosion-proof equipment setup due to the flammable nature of the compound.[1][2][6]

• Dissolving and Solution Preparation :

  • If preparing a solution, slowly add the solvent to the vial containing 2-Methylpiperazine-d6.

  • Cap the vial and gently swirl or vortex to dissolve the compound. Avoid vigorous shaking to prevent splashing.

• Experimental Use :

  • When transferring solutions, use appropriate and calibrated pipettes or syringes.

  • Keep containers with 2-Methylpiperazine-d6 tightly sealed when not in use.[6][7]

• Post-Handling :

  • Thoroughly wash hands with soap and water after handling is complete.[5][6][7]

  • Clean and decontaminate all equipment and the work surface used during the procedure.

Experimental Workflow Diagram

Caption: A flowchart outlining the key steps for the safe handling of 2-Methylpiperazine-d6.

Disposal Plan

Proper disposal of 2-Methylpiperazine-d6 and associated waste is essential to prevent environmental contamination and ensure laboratory safety.

• Waste Collection :

  • All solid waste, including contaminated gloves, weighing paper, and pipette tips, should be collected in a designated and clearly labeled hazardous waste container.[9]

  • Liquid waste containing 2-Methylpiperazine-d6 should be collected in a separate, sealed, and appropriately labeled container.[9]

• Waste Segregation :

  • Do not mix waste containing 2-Methylpiperazine-d6 with other waste streams unless their compatibility is known.

  • Keep halogenated and non-halogenated solvent waste separate.

• Disposal Procedure :

  • All waste must be handled and disposed of in accordance with local, state, and federal regulations.[6]

  • Contact your institution's environmental health and safety (EHS) department for specific guidance on the disposal of this chemical waste.

  • Ensure waste containers are tightly sealed and stored in a cool, dry, and well-ventilated area away from incompatible materials before collection.[7]

References

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. carlroth.com [carlroth.com]
• 5. sdfine.com [sdfine.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. aksci.com [aksci.com]
• 9. benchchem.com [benchchem.com]